N-methyl-tert-butylsulfinamide

• CAS: 947157-32-6

Core Science & Biosynthesis

A Mechanistic Guide to Asymmetric Synthesis with N-tert-Butylsulfinamide: Principles and Practices

Executive Summary

The stereocontrolled synthesis of chiral amines is a cornerstone of modern pharmaceutical and materials science research. Among the myriad of strategies developed, the use of N-tert-butylsulfinamide, commonly known as Ellman's auxiliary, has emerged as a robust, reliable, and highly versatile method for introducing chirality. This guide provides an in-depth exploration of the fundamental mechanism of action that underpins the remarkable stereodirecting power of this reagent. We will dissect the key transition state models that govern stereoselectivity, provide field-proven experimental protocols, and present data that underscores the broad applicability of this methodology for researchers, chemists, and drug development professionals.

Part 1: The Foundation: Chiral Amines and the Power of the Sulfinyl Auxiliary

Chiral amines are ubiquitous structural motifs in a vast array of bioactive molecules, including over 75% of all drugs and drug candidates.[1] Consequently, the development of efficient methods to synthesize these compounds in an enantiomerically pure form is of paramount importance. The addition of nucleophiles to imines is the most direct route to amines; however, controlling the stereochemistry of this addition presents a significant challenge.

Chiral auxiliaries offer a powerful solution by covalently and temporarily attaching to a substrate, directing a subsequent chemical transformation to occur with high stereoselectivity, and then being cleanly removed. In 1997, Jonathan A. Ellman introduced N-tert-butylsulfinamide, a chiral amine equivalent that revolutionized the field.[2][3] The core of this technology lies in the formation of an N-tert-butylsulfinyl imine (sulfinimine), an intermediate that is both activated for nucleophilic attack and masterfully pre-organized to direct the incoming nucleophile to a single face of the C=N double bond.[1][4][5]

The success of the Ellman auxiliary is attributable to several key factors:

• High Stereocontrol: It consistently delivers products with high diastereoselectivity across a wide range of substrates.[5][6]

• Broad Scope: It is effective for the synthesis of diverse amine structures from simple aldehydes and ketones.[7][8]

• Operational Simplicity: The auxiliary is easy to install and can be removed under mild acidic conditions.[3][6]

• Commercial Availability: Both enantiomers of the auxiliary are readily available on a large scale, allowing access to either enantiomer of the target amine.[9]

Part 2: The Core Mechanism of Stereochemical Induction

The predictive power of the N-tert-butylsulfinamide auxiliary stems from a deep understanding of its mechanism. The stereochemical outcome is not arbitrary; it is dictated by well-defined, low-energy transition states that are influenced by the choice of nucleophile, metal counterion, and solvent.

Formation and Activation Role of N-tert-Butylsulfinyl Imines

The first step in the synthetic sequence is the condensation of N-tert-butylsulfinamide with a carbonyl compound (aldehyde or ketone) to form the corresponding N-tert-butylsulfinyl imine.[8] This reaction is typically facilitated by a Lewis acid and/or a dehydrating agent, such as titanium(IV) ethoxide (Ti(OEt)₄) or magnesium sulfate (MgSO₄), to drive the equilibrium towards the imine product.[2][6]

The resulting sulfinyl group plays a dual role. First, its electron-withdrawing nature activates the imine carbon for nucleophilic addition.[6][10][11] Second, and most critically, the chiral sulfur atom and its associated substituents (the bulky tert-butyl group and the oxygen atom) create a rigid stereochemical environment that directs the nucleophilic attack.[9][12]

The Dominant Paradigm: The Chelation-Controlled Transition State

For many common nucleophiles, particularly Grignard reagents (R-MgBr) in non-coordinating solvents like dichloromethane (CH₂Cl₂), the stereochemical outcome is rationalized by a highly ordered, six-membered chair-like transition state, often referred to as a Zimmerman-Traxler model.[6][10][13]

In this model, the magnesium ion is chelated by both the sulfinyl oxygen and the imine nitrogen. This chelation creates a rigid cyclic structure. To minimize sterically unfavorable interactions, the system adopts a chair conformation where the two largest substituents—the tert-butyl group on sulfur and the larger substituent (RL) on the imine carbon—occupy pseudo-equatorial positions. This arrangement leaves one face of the imine sterically encumbered, forcing the nucleophile (Nu) to attack from the less hindered face, leading to a single, predictable diastereomer.[2]

Figure 1: Chelation-controlled Zimmerman-Traxler transition state.

An Alternative Pathway: The Acyclic (Open) Transition State

While the chelation model is highly predictive, certain conditions favor an alternative acyclic or "open" transition state. This is often observed with:

• Organolithium Reagents: The smaller, more electrophilic lithium cation may not form as stable a chelate.

• Coordinating Solvents: Solvents like tetrahydrofuran (THF) can compete with the sulfinyl group for coordination to the metal center, disrupting the cyclic structure.[2]

• Bulky Reducing Agents: Sterically demanding hydride sources, such as L-Selectride, may be too large to participate in a constrained cyclic transition state.[10]

In the open model, stereocontrol arises from minimizing dipole-dipole interactions and steric clash in a linear arrangement. The sulfinyl group and the imine substituent orient themselves to be anti-periplanar to minimize repulsion. The nucleophile then attacks the least sterically hindered face, which can sometimes lead to the opposite diastereomer compared to the chelation-controlled pathway.[6][12]

Figure 2: Acyclic (open) transition state model.

Part 3: Practical Applications & Validated Methodologies

The true utility of a synthetic method is demonstrated through its practical application. Here, we provide representative protocols and data that showcase the effectiveness of the N-tert-butylsulfinamide auxiliary.

Experimental Protocol: Asymmetric Synthesis of an α-Branched Amine

This protocol details the synthesis of a chiral amine via the addition of a Grignard reagent to an N-tert-butylsulfinyl aldimine, a cornerstone reaction of this methodology.[2]

Step 1: Synthesis of N-tert-Butylsulfinyl Imine

• To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add (R)-N-tert-butylsulfinamide (1.0 equiv), the desired aldehyde (1.1 equiv), and anhydrous dichloromethane (CH₂Cl₂).

• Add anhydrous magnesium sulfate (MgSO₄, 5.0 equiv) as a dehydrating agent.

• Add pyridinium p-toluenesulfonate (PPTS, 0.05 equiv) as a catalyst.

• Stir the reaction mixture at room temperature for 12-24 hours, monitoring by TLC until the starting sulfinamide is consumed.

• Filter the reaction mixture through a pad of celite, and concentrate the filtrate under reduced pressure to yield the crude N-tert-butylsulfinyl imine, which is often used without further purification.

Step 2: Diastereoselective Grignard Addition

• Dissolve the crude sulfinyl imine from Step 1 in anhydrous CH₂Cl₂ in a flame-dried flask under an inert atmosphere.

• Cool the solution to -48 °C (a dry ice/acetonitrile bath).

• Slowly add the Grignard reagent (e.g., Phenylmagnesium Bromide, 1.5 equiv) dropwise over 20 minutes, maintaining the internal temperature below -40 °C.

• Stir the reaction at -48 °C for 4-6 hours.

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Allow the mixture to warm to room temperature and extract with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, filtered, and concentrated to give the crude sulfinamide product. Purification is typically performed by flash column chromatography.

Step 3: Auxiliary Cleavage

• Dissolve the purified sulfinamide from Step 2 in methanol (MeOH).

• Add a solution of hydrochloric acid (HCl) in diethyl ether or dioxane (4.0 equiv).

• Stir at room temperature for 1-2 hours.

• Concentrate the mixture under reduced pressure. The resulting solid is the hydrochloride salt of the desired chiral amine. It can be triturated with diethyl ether to afford the pure product.

Representative Data

The following table summarizes the typical high yields and excellent diastereoselectivities achieved using this methodology for the synthesis of α-branched amines.

Entry	Aldehyde (R in R-CHO)	Nucleophile (Nu-M)	Solvent	Yield (%)	Diastereomeric Ratio (dr)
1	Phenyl	PhMgBr	CH₂Cl₂	94	>98:2
2	Iso-propyl	EtMgBr	CH₂Cl₂	90	96:4
3	Ethyl	PhMgBr	CH₂Cl₂	100	92:8
4	Phenyl	MeMgBr	THF	91	90:10
5	Naphthyl	MeMgBr	CH₂Cl₂	95	>98:2
Data synthesized from literature sources.[2][14]

Overall Synthetic Workflow

The entire process, from readily available starting materials to the valuable enantioenriched amine, is a streamlined and efficient workflow.

Figure 3: General workflow for asymmetric amine synthesis.

Part 4: Conclusion

The N-tert-butylsulfinamide auxiliary developed by Ellman provides a powerful and broadly applicable platform for the asymmetric synthesis of chiral amines. Its mechanism of action is well-understood, relying on the formation of sterically defined, chelated transition states that enable highly predictable stereochemical outcomes. The operational simplicity of the protocols, combined with the high yields and selectivities, has cemented its status as an indispensable tool in the arsenal of the modern synthetic chemist. For professionals in drug development and materials science, this methodology offers a reliable and scalable route to access critical chiral building blocks, accelerating research and innovation.

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• Medley, J. W. (n.d.). Synthesis of Chiral Amines by Asymmetric Additions to tert-Butylsulfinimines (Ellman Auxiliary). Myers Research Group, Harvard University. [Link]

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• Li, G., et al. (2021). Practical and Asymmetric Synthesis of Apremilast Using Ellman’s Sulfinamide as a Chiral Auxiliary. Molbank, 2021(3), M1275. [Link]

• Foubelo, F., & Yus, M. (2017). Stereoselective Coupling of N-tert-Butanesulfinyl Aldimines and β-Keto Acids: Access to β-Amino Ketones. The Journal of Organic Chemistry, 82(14), 7437–7445. [Link]

• Yus, M., & Guijarro, D. (2019). Synthesis of Highly Enantiomerically Enriched Amines by Asymmetric Transfer Hydrogenation of N-(tert-Butylsulfinyl) Imines. Organic Syntheses, 96, 234-253. [Link]

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• Alajarin, M., et al. (2023). Stereoselective Synthesis of Densely Substituted Pyrrolidines via a [3 + 2] Cycloaddition Reaction between Chiral N-tert-Butanesulfinylazadienes and Azomethine Ylides. Molecules, 28(19), 6953. [Link]

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An In-depth Technical Guide to N-tert-Butylsulfinamide: A Cornerstone Chiral Auxiliary in Asymmetric Synthesis

A Note on the Topic: This guide focuses on the chemical properties and applications of tert-butanesulfinamide (also known as 2-methyl-2-propanesulfinamide or Ellman's Auxiliary), a foundational chiral reagent in modern organic synthesis. The initially requested compound, N-methyl-tert-butylsulfinamide (CAS 947157-32-6), is a derivative for which detailed public technical data is scarce. Given the vast importance and extensive documentation of its parent compound, this guide has been structured to provide researchers, scientists, and drug development professionals with a comprehensive understanding of the foundational tert-sulfinamide chemistry that is critical to the field.

Introduction: The Rise of Sulfinamides in Asymmetric Synthesis

The synthesis of enantiomerically pure molecules is a paramount challenge in drug discovery and development, as the biological activity of a chiral molecule often resides in a single enantiomer. Chiral auxiliaries—stereogenic groups temporarily incorporated into a substrate to direct the stereochemical outcome of a reaction—are indispensable tools in this endeavor.[1][2][3]

Introduced by Jonathan A. Ellman in 1997, enantiopure tert-butanesulfinamide has emerged as a preeminent chiral auxiliary, often described as a "chiral ammonia equivalent."[3][4] Its widespread adoption is due to several key factors: both enantiomers are readily available, it reliably directs the stereoselective synthesis of a vast array of chiral amines, and it is easily cleaved under mild conditions.[5][6] This guide provides a detailed exploration of its chemical properties, synthesis, and its pivotal role in the stereoselective construction of complex nitrogen-containing molecules.

Core Chemical and Physical Properties

tert-Butanesulfinamide is a stable, crystalline solid at room temperature. Its robust nature and predictable reactivity are central to its utility. The key physical and chemical data are summarized below.

Property	Data	Source(s)
Chemical Name	2-Methylpropane-2-sulfinamide	[3]
Synonyms	tert-Butanesulfinamide, Ellman's Sulfinamide	[3][4]
CAS Numbers	196929-78-9 ((R)-(+)); 343338-28-3 ((S)-(-)); 146374-27-8 (Racemic)	[3]
Molecular Formula	C₄H₁₁NOS	[7]
Molecular Weight	121.20 g/mol	[8]
Appearance	White to off-white crystalline powder or solid	[9][10]
Melting Point	103-107 °C	[7][9]
Solubility	Soluble in methanol, chloroform, THF, DCM, and DMSO.	[7][10]
Storage Temperature	2-8°C (Refrigerated)	[10][11]

Structural Features and Stereochemistry

The core of tert-butanesulfinamide's function lies in its structure: a chiral sulfur atom bonded to a bulky tert-butyl group, an amino group, and an oxygen atom. The steric bulk of the tert-butyl group is crucial for directing the approach of incoming nucleophiles, while the sulfinyl group's ability to coordinate with metal ions helps to lock the substrate into a rigid, predictable transition state.

Caption: Structure of (R)-tert-Butanesulfinamide.

Synthesis of Enantiopure tert-Butanesulfinamide

The accessibility of both enantiomers of tert-butanesulfinamide in high purity is a key advantage. A common and robust method involves the enantioselective oxidation of di-tert-butyl disulfide. This process creates a chiral thiosulfinate, which is then cleaved by lithium amide to yield the desired sulfinamide.[3] This method avoids the need for classical resolution and provides direct access to the enantiopure material.

Caption: Simplified workflow for the synthesis of enantiopure tert-butanesulfinamide.

Reactivity and Mechanism: The Chiral Auxiliary in Action

The primary application of tert-butanesulfinamide is in the asymmetric synthesis of chiral amines via the formation and subsequent reaction of N-sulfinyl imines.[5][12] The process can be broken down into three core steps: condensation, diastereoselective nucleophilic addition, and cleavage of the auxiliary.[6]

Step 1: Formation of N-tert-Butanesulfinyl Imines

tert-Butanesulfinamide condenses with a wide range of aldehydes and ketones to form the corresponding N-tert-butanesulfinyl imines (sulfinimines). This reaction is typically mediated by a Lewis acid and a dehydrating agent, such as copper(II) sulfate (CuSO₄) or titanium(IV) ethoxide (Ti(OEt)₄).[2][13][14]

Key Insight: Unlike typical imines which can be hydrolytically unstable, N-tert-butanesulfinyl imines are remarkably stable and can often be purified by silica gel chromatography.[14] The electron-withdrawing nature of the sulfinyl group also activates the imine carbon, making it more electrophilic and reactive towards nucleophiles.[13][14]

Step 2: Diastereoselective Nucleophilic Addition

This is the crucial stereochemistry-defining step. A wide variety of nucleophiles, including Grignard reagents, organolithiums, and enolates, can be added to the sulfinylimine.[3] The high diastereoselectivity observed is attributed to the formation of a rigid, six-membered chair-like transition state, often referred to as a Zimmerman-Traxler model.[13] In this model, the metal cation from the nucleophilic reagent coordinates to both the imine nitrogen and the sulfinyl oxygen. The bulky tert-butyl group then sterically blocks one face of the imine, forcing the nucleophile to attack from the opposite, less hindered face.

Caption: Transition state model explaining the high stereoselectivity.

Step 3: Cleavage of the Sulfinyl Group

Following the nucleophilic addition, the tert-butanesulfinyl group is readily removed under mild acidic conditions (e.g., HCl in a protic solvent like methanol) to liberate the free chiral amine, often as its ammonium salt.[3][6] A key advantage of this methodology is that the cleavage proceeds without racemization of the newly formed stereocenter.

Experimental Protocol: Asymmetric Synthesis of a Chiral Amine

This section provides a representative, generalized protocol for the synthesis of a chiral amine using (R)-tert-butanesulfinamide and an aldehyde.

Objective: To synthesize an enantiomerically enriched primary amine from an aldehyde.

Materials:

• (R)-tert-Butanesulfinamide

• Aldehyde (R-CHO)

• Anhydrous Copper(II) Sulfate (CuSO₄)

• Anhydrous Dichloromethane (DCM)

• Grignard Reagent (R'-MgBr in THF or Et₂O)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous Ammonium Chloride (NH₄Cl)

• Hydrochloric acid (e.g., 4M HCl in Dioxane or Methanol)

• Standard solvents for workup and chromatography (e.g., Ethyl Acetate, Hexanes)

Step-by-Step Methodology:

Part A: Synthesis of the N-tert-Butanesulfinyl Aldimine

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), add the aldehyde (1.0 eq), (R)-tert-butanesulfinamide (1.05 eq), and anhydrous CuSO₄ (2.0 eq).

• Add anhydrous DCM via syringe and stir the resulting suspension vigorously at room temperature.

• Monitor the reaction by Thin Layer Chromatography (TLC) until the starting aldehyde is consumed (typically 4-18 hours).

• Upon completion, filter the reaction mixture through a pad of Celite to remove the CuSO₄, washing the pad with additional DCM.

• Concentrate the filtrate under reduced pressure to yield the crude N-tert-butanesulfinyl aldimine, which can often be used directly in the next step or purified by flash column chromatography if necessary.

Part B: Diastereoselective Grignard Addition

• Dissolve the crude aldimine from Part A in anhydrous THF (or other suitable non-coordinating solvent) in a flame-dried flask under an inert atmosphere.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add the Grignard reagent (1.2-1.5 eq) dropwise via syringe over 15-30 minutes, maintaining the internal temperature below -70 °C.

• Stir the reaction at -78 °C for 3-5 hours, monitoring by TLC for the disappearance of the imine.

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at -78 °C.

• Allow the mixture to warm to room temperature. Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude N-tert-butanesulfinyl amine.

Part C: Cleavage of the Auxiliary

• Dissolve the crude product from Part B in methanol.

• Add a solution of HCl (e.g., 4M in dioxane, 2-3 eq) and stir at room temperature for 1-2 hours.

• Monitor by TLC for the consumption of the starting material.

• Concentrate the reaction mixture under reduced pressure. The resulting solid is the hydrochloride salt of the desired chiral amine.

• The amine can be isolated as the free base through a basic workup and subsequent extraction and purification.

Safety and Handling

tert-Butanesulfinamide is an irritant. It may cause skin, eye, and respiratory irritation.[7][11]

• Handling: Use in a well-ventilated area or fume hood. Avoid breathing dust. Avoid contact with skin and eyes. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[7]

• Storage: Store in a tightly closed container in a cool, dry place, typically under refrigeration (2-8 °C).[11]

• Incompatibilities: Avoid strong oxidizing agents and strong acids.[11]

Conclusion

tert-Butanesulfinamide has revolutionized the field of asymmetric amine synthesis. Its reliability, high stereoselectivity, broad substrate scope, and operational simplicity have made it an indispensable tool for chemists in both academic and industrial settings.[6][9] From the synthesis of complex natural products to the large-scale production of pharmaceutical drug candidates, the chemistry enabled by this chiral auxiliary continues to be a cornerstone of modern synthetic strategy, providing a robust and predictable pathway to essential chiral building blocks.

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• Qing, F.-L., et al. (n.d.). Synthesis of fluorinated chiral amines using N-tert-butylsulfinyl imines. Future Medicinal Chemistry.
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Structural Characterization of N-Methyl-tert-butylsulfinamide Derivatives: A Comprehensive Analytical Guide

Executive Summary

The transition from traditional tert-butanesulfinamide (Ellman’s sulfinamide) to its N-methylated derivatives represents a significant leap in modern synthetic and medicinal chemistry. N-methyl variants are highly valued for modulating peptide bioactivity, enhancing oral bioavailability, and serving as dual-function protecting groups in solid-phase peptide synthesis[1]. However, the introduction of the N-methyl group fundamentally alters the molecule's steric profile and hydrogen-bonding capacity, presenting unique challenges for structural elucidation. This whitepaper provides an authoritative, self-validating framework for the structural characterization of N-methyl-tert-butylsulfinamide derivatives, focusing on advanced Nuclear Magnetic Resonance (NMR) techniques and Single-Crystal X-Ray Diffraction (SC-XRD).

Mechanistic Context & Analytical Challenges

The classic tert-butanesulfinamide relies heavily on its primary amine (NH₂) or secondary amine (NH) protons to form robust intermolecular hydrogen-bonding networks, which facilitate both crystallization and stereochemical resolution[2].

When the nitrogen is methylated to form an N-methyl-tert-butylsulfinamide derivative, the hydrogen-bond donor capability is either eliminated (in tertiary sulfinamides) or severely sterically hindered. This chemical modification induces two primary analytical challenges:

• Conformational Flux: The rotational barrier around the S–N bond is altered, often leading to signal broadening in standard 1D NMR at ambient temperatures.

• Crystallization Resistance: The loss of hydrogen-bonding networks lowers the melting point and increases the solubility of these derivatives in organic solvents, making traditional cooling-based crystallization methods ineffective.

To overcome these barriers, researchers must employ chemically derivatized NMR protocols and kinetically controlled crystal growth mechanisms.

Quantitative Spectroscopic Markers

Before conducting complex stereochemical analyses, the foundational connectivity of the N-methyl-tert-butylsulfinamide framework must be verified. The following table summarizes the definitive quantitative markers used to validate the structural integrity of these derivatives.

Functional Group	Analytical Technique	Typical Signal / Shift	Diagnostic Significance (Causality)
tert-Butyl (C(CH₃)₃)	¹H NMR (CDCl₃)	δ 1.15 – 1.25 ppm (s, 9H)	Confirms auxiliary integrity. The intense 9H singlet is highly sensitive to the anisotropic shielding of adjacent chiral centers.
N-Methyl (N-CH₃)	¹H NMR (CDCl₃)	δ 2.50 – 2.80 ppm (s or d, 3H)	Confirms N-alkylation. Multiplicity dictates the substitution state (singlet for tertiary, doublet for secondary due to NH coupling).
Sulfinyl (S=O)	FT-IR	ν 1050 – 1090 cm⁻¹	Validates the oxidation state of the sulfur center; absence of ~1300 cm⁻¹ peaks rules out over-oxidation to sulfone.
S-C / S-N Bonds	¹³C NMR (CDCl₃)	δ ~55 ppm (Cq), ~22 ppm (CH₃)	Confirms the intact carbon framework of the tert-butyl group attached directly to the sulfur atom.

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the following methodologies are designed as self-validating systems , meaning the success or failure of the experiment is inherently proven by the data output itself without the need for external calibration.

Protocol A: Three-Component Derivatization for Enantiomeric Excess (ee%) Determination

Direct NMR analysis of enantiomeric mixtures of chiral sulfinamides often fails because enantiomers are magnetically equivalent in an achiral environment. To resolve this, a three-component chiral derivatization protocol is utilized[3].

Step-by-Step Methodology:

• Reagent Preparation: In an NMR tube, combine the N-methyl-tert-butylsulfinamide derivative (0.05 mmol), 2-formylphenylboronic acid (2-FPBA, 1.2 equiv), and enantiopure (1R,2R,3S,5R)-(-)-pinanediol (1.2 equiv).

• Solvent Addition: Dissolve the mixture in 0.6 mL of anhydrous CDCl₃.

  • Causality: CDCl₃ is chosen because it lacks competitive hydrogen-bonding capabilities, driving the condensation reaction forward thermodynamically.

• Incubation: Allow the reaction to proceed at 25 °C for 1 hour.

• Data Acquisition: Acquire standard ¹H and ¹¹B NMR spectra.

The Self-Validating Mechanism: The reaction forms a rigid diastereomeric sulfiniminoboronate ester. The system self-validates reaction completion via the aldehyde proton check : the complete disappearance of the 2-FPBA aldehyde proton (δ ~10.0 ppm) and the emergence of a sharp imine proton (δ 8.0–8.8 ppm) proves 100% conversion. If the aldehyde peak remains, the integration of the diastereomeric tert-butyl singlets cannot be trusted due to potential kinetic resolution. Once validated, the ratio of the split tert-butyl singlets directly yields the ee%.

Protocol B: Kinetically Controlled Vapor Diffusion for SC-XRD

Because N-methylated derivatives resist crystallization, rapid precipitation usually yields amorphous powders. Vapor diffusion provides the kinetic control necessary for ordered lattice packing.

Step-by-Step Methodology:

• Inner Vial Prep: Dissolve 10–20 mg of the highly pure (>99% ee) derivative in a minimum volume (0.5 mL) of a "good" solvent (e.g., diethyl ether or dichloromethane).

• Outer Vial Prep: Place the inner vial inside a larger outer vial containing 3 mL of an anti-solvent (e.g., n-hexane or pentane).

• Chamber Sealing: Cap the outer vial tightly and store it in a vibration-free environment at 4 °C for 3–7 days.

  • Causality: The lower vapor pressure of the anti-solvent causes it to slowly diffuse into the inner vial. This creates a highly controlled supersaturation gradient, forcing the molecules to pack into a stable crystalline lattice rather than crashing out amorphously.

• Harvesting: Extract the crystals suspended in the mother liquor.

The Self-Validating Mechanism: Before X-ray mounting, the sample is viewed under a polarized light microscope. The presence of birefringence (the crystal glowing and changing colors as the polarizer is rotated) self-validates that the solid is a highly ordered single crystal and not an amorphous precipitate. During data refinement, the calculation of the Flack parameter (approaching 0 for correct absolute configuration, ~1 for inverted) provides a mathematically robust, self-contained validation of the sulfur atom's absolute stereochemistry.

Process Visualizations

The following diagrams map the logical relationships and workflows of the structural characterization techniques discussed above.

Fig 1: Three-component derivatization workflow for NMR-based enantiopurity determination.

Fig 2: Self-validating crystallization and SC-XRD workflow for absolute configuration.

Conclusion

The structural characterization of N-methyl-tert-butylsulfinamide derivatives requires a departure from standard analytical assumptions due to the unique steric and electronic impacts of N-methylation. By employing self-validating protocols—such as the three-component boronate ester derivatization for NMR and controlled vapor diffusion for SC-XRD—researchers can confidently elucidate both the structural connectivity and the absolute stereochemistry of these highly valuable pharmaceutical building blocks.

References

• Title: Ready-Made Amino Acids - Research Source: American Peptide Society URL: [Link]

• Title: A Three-Component Derivatization Protocol for Determining the Enantiopurity of Sulfinamides by 1H and 19F NMR Spectroscopy Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

• Title: Synthesis and Applications of tert-Butanesulfinamide Source: Chemical Reviews (ACS Publications) URL: [Link]

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Synthesis of N-Methyl Unnatural Amino Acids Using Chiral (S)-N-Methyl-tert-butylsulfinamide

An In-depth Technical Guide

Abstract

Unnatural amino acids (UAAs) are cornerstone building blocks in modern drug discovery and chemical biology, enabling the synthesis of peptides and small molecules with enhanced potency, selectivity, and metabolic stability.[1] A particularly valuable subclass is N-methylated amino acids, which can profoundly alter the conformational properties and bioavailability of parent compounds.[2] This guide provides a comprehensive technical overview of a robust and highly stereoselective methodology for synthesizing N-methyl UAAs utilizing (S)-N-methyl-tert-butylsulfinamide as a powerful chiral auxiliary. We will delve into the mechanistic underpinnings of the key transformations, provide detailed, field-proven protocols, and illustrate the strategic workflows that ensure high diastereoselectivity and chemical yield.

Introduction: The Strategic Value of N-Methyl Unnatural Amino Acids

The precise introduction of a methyl group onto the alpha-nitrogen of an amino acid can lock the peptide backbone's conformation, disrupt hydrogen bonding networks, and increase resistance to enzymatic degradation. These modifications are highly sought after in pharmaceutical development to fine-tune the pharmacokinetic and pharmacodynamic profiles of therapeutic peptides and peptidomimetics.[2]

The challenge, however, lies in the stereocontrolled synthesis of these valuable building blocks. The methodology detailed herein leverages the foundational work of Ellman on tert-butanesulfinamide, a chiral ammonia equivalent, and extends it to its N-methylated counterpart for direct access to enantiopure N-methyl-α-amino acids.[2][3]

The Chiral Auxiliary: (S)-N-Methyl-tert-butylsulfinamide

The success of this synthetic strategy hinges on the chiral auxiliary, which directs the stereochemical outcome of the key bond-forming reaction.

The Foundation: Ellman's Auxiliary

Jonathan A. Ellman's introduction of enantiopure tert-butanesulfinamide revolutionized the asymmetric synthesis of amines.[3] This reagent functions as a versatile chiral ammonia equivalent. It readily condenses with aldehydes and ketones to form stable, electrophilic N-sulfinyl imines.[4] The chiral sulfinyl group then powerfully directs the addition of nucleophiles to one face of the C=N bond, establishing the desired stereocenter. The auxiliary can be subsequently removed under mild acidic conditions.[3][5]

The N-Methyl Derivative: A Specialized Tool

For the direct synthesis of N-methyl amines, (S)-N-methyl-tert-butylsulfinamide is the reagent of choice. It operates on the same principles as its parent compound but builds the N-methyl group directly into the final product. Conveniently, it can be prepared in a single step from the commercially available and inexpensive (S)-tert-butanesulfinamide.[2]

The Core Synthetic Workflow

The synthesis can be logically broken down into three primary stages: imine formation, diastereoselective nucleophilic addition, and deprotection.

Caption: Chelation control model for nucleophilic addition.

• The Asymmetric Strecker Synthesis: This powerful method allows for the synthesis of α-amino nitriles, which are direct precursors to α-amino acids. [5]The addition of a cyanide source (e.g., TMSCN with a Lewis acid catalyst or Et₂AlCN) to the N-sulfinyl imine proceeds with high diastereoselectivity, governed by the same chelation-control model. Subsequent hydrolysis of the nitrile and cleavage of the sulfinyl group yields the target amino acid.

Step 3: Deprotection

The final step is the removal of the N-methyl-tert-butylsulfinyl group to unveil the free N-methyl amine.

• Causality: The N-S bond is labile under acidic conditions. Simple treatment with a strong acid, such as hydrochloric acid in a protic solvent like methanol or a non-nucleophilic solvent like cyclopentyl methyl ether, cleanly cleaves the bond. [5][6]The desired N-methyl amino acid hydrochloride salt often precipitates from the solution in high purity and yield. [5]This step is typically high-yielding and proceeds without epimerization of the newly formed stereocenter.

Experimental Protocols & Data

The following protocols are generalized procedures adapted from well-established methods for the parent tert-butanesulfinamide. [2][4][5]Researchers should optimize conditions for their specific substrates.

Protocol 1: Synthesis of (S)-N-Methyl-tert-butylsulfinamide

This procedure is based on the method described for accessing N-methylated UAAs. [2]1. To a solution of (S)-tert-butanesulfinamide (1.0 equiv) in THF at 0 °C, add sodium hydride (1.1 equiv) portion-wise. 2. Allow the mixture to stir at 0 °C for 30 minutes. 3. Add methyl iodide (1.2 equiv) dropwise. 4. Allow the reaction to warm to room temperature and stir for 12-16 hours. 5. Carefully quench the reaction with saturated aqueous NH₄Cl. 6. Extract the aqueous layer with ethyl acetate (3x). 7. Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate in vacuo. 8. Purify the crude product by flash column chromatography to yield (S)-N-methyl-tert-butylsulfinamide.

Protocol 2: General Procedure for N-Sulfinyl Imine Formation

• To a flask charged with (S)-N-methyl-tert-butylsulfinamide (1.0 equiv) and anhydrous CH₂Cl₂ add the aldehyde (1.1-1.2 equiv).

• Add anhydrous CuSO₄ (2.0 equiv) to the solution.

• Stir the resulting suspension vigorously at room temperature for 12-24 hours, monitoring by TLC until the starting sulfinamide is consumed.

• Filter the reaction mixture through a pad of Celite, washing the pad with CH₂Cl₂.

• Concentrate the filtrate in vacuo. The resulting N-sulfinyl imine is often of sufficient purity for the next step without further purification.

Protocol 3: Diastereoselective Grignard Addition

• Dissolve the N-sulfinyl imine (1.0 equiv) in an anhydrous solvent such as CH₂Cl₂ or THF and cool the solution to -48 °C or -78 °C.

• Slowly add the Grignard reagent (1.5-2.0 equiv, as a solution in THF or Et₂O) dropwise via syringe over 30 minutes.

• Stir the reaction at the cold temperature for 3-6 hours, monitoring by TLC.

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Allow the mixture to warm to room temperature and extract with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate in vacuo.

• Purify the product sulfinamide by flash column chromatography.

Protocol 4: Sulfinyl Group Cleavage

• Dissolve the purified sulfinamide adduct (1.0 equiv) in methanol.

• Add a solution of HCl in a compatible solvent (e.g., 4 M HCl in dioxane, 1.5-2.0 equiv).

• Stir the solution at room temperature for 1-2 hours.

• Concentrate the mixture in vacuo to yield the crude N-methyl amino acid hydrochloride salt. Trituration with a solvent like diethyl ether may be necessary to induce precipitation and isolate the pure product. [5]

Data Summary: Representative Performance

While extensive data for the N-methylated auxiliary is less compiled than for its parent, performance is expected to be analogous. The following table illustrates the typical high yields and diastereoselectivities achieved with the parent tert-butanesulfinamide, which serves as a reliable benchmark.

Entry	Aldimine (R in R-CH=NS(O)tBu)	Nucleophile	Yield (%)	Diastereomeric Ratio (dr)
1	Phenyl	EtMgBr	98	94:6
2	Isobutyraldehyde	PhMgBr	91	98:2
3	Phenyl	VinylMgBr	94	>99:1
4	Naphthaldehyde	MeMgBr	97	95:5

Data adapted from literature for the parent N-tert-butanesulfinyl imines to illustrate typical performance. [4]

Conclusion

The use of N-methyl-tert-butylsulfinamide provides a direct, efficient, and highly stereocontrolled route to enantiomerically enriched N-methyl unnatural amino acids. The methodology is characterized by its operational simplicity, the stability of its intermediates, and the predictable and high levels of asymmetric induction governed by a chelation-controlled transition state. The straightforward cleavage of the auxiliary under mild acidic conditions makes this strategy highly valuable for researchers in medicinal chemistry and drug development, enabling access to complex and valuable chiral building blocks from simple, readily available starting materials.

References

• The Indispensable Role of Tert-Butanesulfinamide in Modern Pharmaceutical Synthesis. NINGBO INNO PHARMCHEM CO.,LTD.

• Robak, M. T., Herbage, M. A., & Ellman, J. A. (2010). Synthesis and Applications of tert-Butanesulfinamide . Chemical Reviews, 110(6), 3600–3740. Available at: [Link]

• Ferreira, F., et al. (2021). N-tert-Butanesulfinyl imines in the asymmetric synthesis of nitrogen-containing heterocycles . Beilstein Journal of Organic Chemistry. Available at: [Link]

• tert-Butanesulfinamide - Wikipedia . Wikimedia Foundation. Available at: [Link]

• N-Sulfinyl imine synthesis by oxidation, condensation, hydroamination or rearrangement . Organic Chemistry Portal. Available at: [Link]

• Ghosh, A. K., & Kumar, A. (2020). Applications of tert-butanesulfinamide in the synthesis of N-heterocycles via sulfinimines . RSC Advances, 10(71), 43673–43694. Available at: [Link]

• Campbell, M. J., & Johnson, J. S. (2013). Carbamoyl Anion Addition to N-Sulfinyl Imines: Highly Diastereoselective Synthesis of α-Amino Amides . Journal of the American Chemical Society, 135(15), 5384–5387. Available at: [Link]

• Huang, C.-Y., & Gademann, K. (2026). Expedient Synthesis of N-Protected/C-Activated Unnatural Amino Acids for Direct Peptide Synthesis . Journal of the American Chemical Society. Available at: [Link]

• Herbage, M. A., et al. (2019). Addition of Non-Stabilized Carbon-Based Nucleophilic Reagents to Chiral N -Sulfinyl Imines . Request PDF on ResearchGate. Available at: [Link]

• Ferreira, F., et al. (2021). N-tert-Butanesulfinyl imines in the asymmetric synthesis of nitrogen-containing heterocycles . Beilstein Journal of Organic Chemistry. Available at: [Link]

• Ghosh, A. K., & Kumar, A. (2020). Applications of tert-butanesulfinamide in the synthesis of N-heterocycles via sulfinimines . RSC Advances. Available at: [Link]

• Herbage, M. A., et al. (2019). Addition of Non-stabilized Carbon-based Nucleophilic Reagents to Chiral N-Sulfinyl Imines . John Wiley & Sons. Available at: [Link]

• Ellman, J. A., et al. (2002). N-tert-butanesulfinyl imines: versatile intermediates for the asymmetric synthesis of amines . Accounts of Chemical Research, 35(11), 984–995. Available at: [Link]

• Ferreira, F., et al. (2021). N-tert-Butanesulfinyl imines in the asymmetric synthesis of nitrogen-containing heterocycles . Beilstein Journal of Organic Chemistry. Available at: [Link]

• García Ruano, J. L., et al. (2005). A General Method for the Preparation of N-Sulfonyl Aldimines and Ketimines . Organic Letters, 7(1), 179–182. Available at: [Link]

• Synthesis of Chiral Amines by Asymmetric Additions to tert-Butylsulfinimines (Ellman Auxiliary) . Andrew G. Myers Research Group, Harvard University. Available at: [Link]

• Sieber, J. D., et al. (2014). Improved Process for Preparation of tert-Butanesulfinyl Ketimines of Hindered Ketones under Nitrogen Flow . Request PDF on ResearchGate. Available at: [Link]

• Lee, C., & Toste, F. D. (2018). Diastereoselective Synthesis of Unnatural Amino Acids by Alkylation of α- tert-Butanesulfinamide Auxiliary-Bound Enolates . PubMed. Available at: [Link]

• Ellman, J. A., et al. (2002). N-tert-Butanesulfinyl Imines: Versatile Intermediates for the Asymmetric Synthesis of Amines . Accounts of Chemical Research, 35(11), 984–995. Available at: [Link]

• Wang, Z., et al. (2025). Modular synthesis of bis-α-chiral amines using Ellman sulfinamide for consecutive S-to-C chirality induction/transfer . Science Advances. Available at: [Link]

• Wang, Y., et al. (2022). Acid-Catalyzed Highly Enantioselective Synthesis of α-Amino Acid Derivatives from Sulfinamides and Alkynes . ChemRxiv. Available at: [Link]

• Robak, M. T., & Ellman, J. A. (2014). Asymmetric synthesis of amines using tert-butanesulfinamide . Springer Nature Experiments. Available at: [Link]

• Ellman, J. A. (2003). Applications of tert-Butanesulfinamide in the Asymmetric Synthesis of Amines . Pure and Applied Chemistry, 75(1), 39–46. Available at: [Link]

• Davis, F. A., et al. (2000). Applications of the Sulfinimine-Mediated Asymmetric Strecker Synthesis to the Synthesis of α-Alkyl α-Amino Acids . The Journal of Organic Chemistry, 65(25), 8704–8708. Available at: [Link]

• Borg, G., et al. (2001). A Facile Three-Step Synthesis of 1,2-Amino Alcohols Using the Ellman Homochiral tert-Butylsulfinamide . Request PDF on ResearchGate. Available at: [Link]

• Davis, F. A., & Ramachandar, T. (2008). Synthesis and Applications of tert-Butanesulfinamide . ResearchGate. Available at: [Link]

• Tang, T. P., & Ellman, J. A. (1999). The tert-Butanesulfinyl Group: An Ideal Chiral Directing Group and Boc-Surrogate for the Asymmetric Synthesis and Applications of β-Amino Acids . The Journal of Organic Chemistry, 64(1), 12–13. Available at: [Link]

• Curphey, T. J. (2020). Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO . Organic Letters, 22(24), 9596–9600. Available at: [Link]

• Willis, M. C., et al. (2011). Sulfinamides as Highly Effective Amine Protecting Groups and Their Use in the Conversion of Amino Alcohols into Morpholines . European Journal of Organic Chemistry, 2011(18), 3156–3164. Available at: [Link]

• Kumar, V., et al. (2019). UNNATURAL AMINO ACIDS (UAA'S): A TRENDY SCAFFOLD FOR PHARMACEUTICAL RESEARCH . Journal of Drug Delivery and Therapeutics, 9(4-s), 748-757. Available at: [Link]

• Ellman, J. A., & Wakayama, T. (2011). Sulfinamides as Highly Effective Amine Protecting Groups and Their Use in the Conversion of Amino Alcohols into Morpholines . Request PDF on ResearchGate. Available at: [Link]

• Strecker Synthesis . Organic Chemistry Portal. Available at: [Link]

• N‐Boc deprotection of primary and secondary sulfonimidamide . ResearchGate. Available at: [Link]

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Protocols & Analytical Methods

microwave-assisted coupling conditions for N-methyl-tert-butylsulfinamide

Application Note: Microwave-Assisted Coupling Conditions for N-Methyl-tert-Butylsulfinamide-Derived Unnatural Amino Acids

Executive Summary

The incorporation of N-methylated unnatural amino acids (UAAs) is a cornerstone strategy in modern peptide drug development, utilized to armor-plate therapeutics against proteolytic degradation and enhance oral bioavailability[1][2]. However, synthesizing these building blocks and coupling them into peptide chains has historically been bottlenecked by severe steric hindrance, low yields, and a high susceptibility to oxazolone-mediated epimerization[1][3].

This application note details a breakthrough 2026 methodology developed by Kohnke and Zhang, which utilizes N-methyl-tert-butylsulfinamide in a gold(I)-catalyzed reaction to generate pre-activated, N-protected UAAs[3][4]. By pairing these dual-functional building blocks with microwave-assisted coupling at 80 °C, researchers can achieve complete amide bond formation in just 6 minutes with negligible (<0.1%) epimerization[1][5].

Scientific Grounding & Mechanistic Causality

As a Senior Application Scientist, it is critical to understand why this specific combination of reagents and thermodynamic conditions succeeds where traditional Fmoc/DIC chemistry fails.

• Stereoselective Synthesis via Gold(I) Catalysis: The foundational step involves the addition of chiral N-methyl-tert-butylsulfinamide to an ynamide substrate[1]. The use of a cationic gold(I) catalyst (supported by a BrettPhos ligand and NaBARF counterion) forces an anti-addition mechanism[1]. This creates a highly congested transition state that dictates an exclusive Z-geometry in the intermediate, routinely delivering >95% enantiomeric excess (ee)[1][6].

• Bypassing the Oxazolone Pathway: Traditional peptide coupling requires exogenous activating agents (e.g., HATU, DIC) which convert the carboxylic acid into a highly reactive species prone to forming an oxazolone ring—the primary culprit for racemization[1][3]. The Kohnke-Zhang methodology generates a UAA that is inherently mildly activated at the C-terminus and protected at the N-terminus by a novel tert-butylsulfenyl group[1][5]. This dual-functionality allows the UAA to enter the coupling cycle without additional harsh activators[1][6].

• Kinetic Control via Microwave Irradiation: N-methyl groups introduce massive steric bulk, drastically slowing down nucleophilic attack by the incoming amine. Under conventional heating, this sluggishness allows background epimerization pathways to compete. Microwave irradiation at 80 °C delivers rapid, homogeneous thermal energy that overcomes the steric activation barrier instantly[5]. The reaction is driven to full conversion in 6 minutes—kinetically outcompeting racemization and preserving enantiopurity (<0.1% epimerization), even for notoriously sensitive residues like phenylglycine (Phg)[1][5].

Mechanistic Workflow

Fig 1: Mechanistic workflow for the synthesis and microwave-assisted coupling of N-methyl UAAs.

Experimental Protocols

The following protocols represent a self-validating system. In-process analytical checks are embedded to ensure the integrity of the chiral centers before proceeding to the next synthetic node.

Protocol A: Gold(I)-Catalyzed Synthesis of N-Methyl UAA Building Blocks

• Preparation: In an oven-dried, argon-purged reaction vial, dissolve the ynamide substrate (1.0 equiv) and chiral N-methyl-tert-butylsulfinamide (1.2 equiv) in anhydrous solvent (e.g., 1,2-dichloroethane)[1][6].

• Catalytic Activation: Add 5 mol% of the cationic gold(I) complex (BrettPhosAuCl with NaBARF counterion)[1].

• Thermal Incubation: Seal the vial and heat the mixture to 50 °C with continuous stirring[1].

• Validation Check: Monitor the reaction via LC-MS. Full conversion to the N-protected/C-activated UAA is typically achieved within 12 hours.

• Purification: Isolate the product via flash column chromatography. To upgrade the product to absolute enantiopurity (>99% ee), perform a simple recrystallization[4][5].

Protocol B: Microwave-Assisted Peptide Coupling

• Reaction Assembly: In a heavy-walled microwave-safe vial, combine the purified N-methyl UAA (1.2 equiv) and the target amine or growing peptide chain (e.g., ethyl glycinate, 1.0 equiv) in anhydrous DMF[5]. Note: Because the UAA is pre-activated, exogenous coupling reagents (DIC/HATU) are strictly omitted to prevent racemization[1].

• Optional Additive: For highly hindered or complex solid-phase sequences, potassium oxymate can be added to facilitate ambient stabilization, though it is not strictly required under microwave conditions[1].

• Microwave Irradiation: Place the vial in a dedicated laboratory microwave reactor. Irradiate at 80 °C for exactly 6 minutes[1][5].

• Validation Check: Quench an aliquot and analyze via chiral HPLC. The chromatogram should confirm complete consumption of the amine with <0.1% epimerization of the newly formed peptide bond[1][5].

Protocol C: Orthogonal Deprotection

The tert-butylsulfenyl protecting group is highly stable under basic conditions (e.g., standard Fmoc deprotection) and palladium-catalyzed protocols, allowing for flexible synthetic routing[1].

• Standard Cleavage: Treat the coupled peptide with trifluoroacetic acid (TFA) at room temperature. Clean removal is achieved in minutes[1].

• Acid-Sensitive Cleavage: For peptide sequences containing acid-sensitive protecting groups, treat the resin/solution with pentafluorothiophenol for rapid, mild, orthogonal deprotection[1].

Quantitative Data Presentation

The table below summarizes the kinetic and stereochemical advantages of utilizing microwave-assisted conditions for sterically hindered N-methyl UAAs compared to conventional methodologies.

Coupling Methodology	Temperature	Reaction Time	Conversion (%)	Epimerization (%)
Standard Activation (DIC/Oxyma)	25 °C	12 - 24 h	40 - 60%	> 5.0%
Pre-activated UAA (Ambient)[1]	25 °C	3 h	> 95%	< 1.0%
Pre-activated UAA (Microwave) [5]	80 °C	6 min	> 99%	< 0.1%

Table 1: Comparative efficiency of peptide coupling conditions for N-methylated unnatural amino acids.

References

• Kohnke, P., & Zhang, L. (2026). Expedient Synthesis of N-Protected/C-Activated Unnatural Amino Acids for Direct Peptide Synthesis. Journal of the American Chemical Society, 148(5), 5615-5622. URL: [Link]

• American Peptide Society. (2026). Ready-Made Amino Acids - Research. American Peptide Society. URL: [Link]

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Application Note: Expedient Solution-Phase Synthesis of N-Methylated Peptides via Gold(I)-Catalyzed Sulfinamide Addition

Introduction & Rationale

The incorporation of N-methylated unnatural amino acids (NMAAs) into peptide backbones is a cornerstone strategy in drug development. N-methylation enhances proteolytic stability, modulates conformational rigidity, and significantly improves the oral bioavailability of peptide therapeutics. However, from a synthetic standpoint, assembling N-methylated peptides is notoriously difficult. Traditional routes are plagued by lengthy multi-step protection/deprotection cycles, poor coupling kinetics due to extreme steric hindrance, and a high propensity for oxazolone-mediated epimerization during the activation of the carboxylic acid.

A paradigm-shifting methodology recently developed by the Zhang laboratory at UC Santa Barbara has revolutionized this workflow. By employing N-methyl-tert-butylsulfinamide as a bifunctional reagent in the presence of a gold(I) catalyst, terminal alkynes can be converted into bench-stable, enantiopure NMAA building blocks in just two steps. As an application scientist, I consider this a massive leap forward: these building blocks are generated pre-equipped with a novel tert-butylsulfenyl N-protecting group and a mildly activated C-terminus, allowing them to be deployed directly in solution-phase peptide synthesis (SPPS) without the need for exogenous coupling reagents.

Mechanistic Insights: The Causality of the [2,3]-Sigmatropic Rearrangement

To successfully implement this protocol, one must understand why the chemistry works. The elegance of this method lies in its atom economy and stereocontrol, driven by a highly orchestrated molecular rearrangement.

The process begins with the formation of an ynamide from a terminal alkyne. Upon activation by a carbophilic cationic gold(I) catalyst, the ynamide undergoes nucleophilic attack by the oxygen atom of N-methyl-tert-butylsulfinamide. This generates a transient sulfonium intermediate with exclusive Z-geometry.

Driven by the steric congestion of the transition state, a highly ordered [2,3]-sigmatropic rearrangement ensues. The sulfur-oxygen bond cleaves, transferring the sulfur to the nitrogen atom (forming the tert-butylsulfenyl protecting group) while simultaneously establishing the crucial C–N bond at the alpha position. Concurrently, the alkyne carbon is oxidized to a carbonyl, yielding an acyl sulfonamide.

The Causal Advantage: Because the C-terminus is generated as an acyl sulfonamide, it possesses the exact nucleofugality required for direct peptide coupling. It is stable enough for benchtop storage but reactive enough to undergo aminolysis by a growing peptide chain under mild microwave heating, completely bypassing the need for hazardous, epimerization-prone activating agents like HATU or DIC .

Fig 1. Mechanistic steps of the gold(I)-catalyzed sulfonium [2,3]-sigmatropic rearrangement.

Quantitative Advantages

By eliminating the traditional boundaries between amino acid synthesis and peptide assembly, this methodology significantly optimizes the synthetic pipeline.

Metric	Traditional SPPS (Fmoc/tBu strategy)	Gold-Catalyzed Sulfinamide Route	Causality / Impact
Synthesis Steps (Alkyne to UAA)	5 – 7 steps	2 steps	Eliminates separate protection and activation stages.
N-Protecting Group	Fmoc or Boc	tert-Butylsulfenyl	Installed in situ during the rearrangement; highly atom-economical.
C-Terminal Activation	Requires exogenous reagents (DIC, HATU)	Pre-activated (Acyl sulfonamide)	Acyl sulfonamides possess ideal nucleofugality for direct aminolysis.
Coupling Conditions	1 – 4 hours, RT	6 minutes, 80 °C (Microwave)	Microwave heating overcomes the steric bulk of the N-methyl group.
Epimerization Rate	1.0% – 5.0%	< 0.1%	Absence of basic coupling additives prevents oxazolone-mediated racemization.
Enantiomeric Excess (ee)	Requires chiral pool or resolution	>95% (crude), >99% (recrystallized)	Stereocontrol dictated by the rigid, congested [2,3]-sigmatropic transition state.

Experimental Protocols: A Self-Validating Workflow

To ensure high fidelity and reproducibility, the following protocols are designed as self-validating systems . Each phase includes a mandatory analytical checkpoint to prevent the propagation of errors through the peptide sequence.

Protocol A: Gold(I)-Catalyzed Synthesis of N-Methyl UAA

Objective: Convert an ynamide intermediate to a pre-activated, N-protected NMAA.

• Preparation: In an oven-dried reaction vial under an argon atmosphere, dissolve the ynamide substrate (1.0 equiv) and N-methyl-tert-butylsulfinamide (1.2 equiv) in anhydrous 1,2-Dichloroethane (DCE) to achieve a 0.1 M concentration.

• Catalyst Addition: Add 5 mol% of the cationic gold(I) catalyst (e.g., BrettPhosAuCl with NaBARF counterion).

  • Causality: Cationic gold(I) is highly carbophilic. It selectively activates the alkyne π-system without coordinating to the sulfinamide nitrogen, which would otherwise poison standard transition metal catalysts.

• Reaction: Seal the vial and stir at 50 °C for 12 hours.

• Isolation: Concentrate the mixture under reduced pressure. Purify the crude residue via flash column chromatography (Hexanes/EtOAc) to isolate the acyl sulfonamide product.

• Self-Validation Checkpoint: Analyze the purified product via chiral HPLC. An enantiomeric excess (ee) of >95% validates the successful chirality transfer. If the ee is compromised, verify the anhydrous nature of your solvent, as trace moisture can disrupt the highly ordered gold-ligand transition state.

Protocol B: Direct Microwave-Assisted Peptide Coupling

Objective: Couple the activated NMAA to a growing peptide chain in solution phase.

• Mixture: Combine the activated NMAA building block (1.1 equiv) and the N-deprotected peptide sequence (1.0 equiv) in a microwave-safe reaction vial. Dissolve in anhydrous DMF to a concentration of 0.2 M.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA, 2.0 equiv).

  • Causality: While the acyl sulfonamide is pre-activated, a mild, non-nucleophilic base ensures the nucleophilic amine of the receiving peptide is fully deprotonated and reactive. This compensates for the severe steric hindrance of the incoming N-methyl group.

• Microwave Irradiation: Heat the reaction mixture at 80 °C for exactly 6 minutes using a dedicated microwave synthesizer.

  • Causality: Rapid, homogeneous microwave heating provides the kinetic energy required to cross the high activation barrier of N-methyl coupling, achieving full conversion before slower epimerization pathways can compete.

• Workup: Dilute with ethyl acetate and wash with 5% aqueous citric acid to remove DIPEA and the displaced sulfonamide byproduct.

• Self-Validation Checkpoint: Monitor the organic layer by LC-MS. The disappearance of the acyl sulfonamide mass and the appearance of the target peptide mass confirms successful aminolysis. The absence of a +18 Da mass shift (hydrolysis) validates the anhydrous integrity of the coupling.

Protocol C: Rapid N-Terminal Deprotection

Objective: Cleave the tert-butylsulfenyl protecting group to expose the N-methyl amine for subsequent couplings.

• Acidic Cleavage: Dissolve the coupled peptide in a solution of 10% Trifluoroacetic acid (TFA) in Dichloromethane (DCM).

• Reaction: Stir at room temperature for 5 to 10 minutes.

  • Causality: The sulfenamide (S–N) bond is highly acid-labile. This allows for extremely rapid deprotection compared to robust Boc groups, minimizing the peptide's exposure time to harsh acidic conditions.

• Orthogonal Cleavage (Optional): For highly acid-sensitive peptide sequences, treat the intermediate with 2.0 equiv of pentafluorothiophenol in DMF for 10 minutes instead of TFA.

• Isolation: Evaporate the volatiles under a stream of nitrogen and precipitate the peptide in cold diethyl ether.

• Self-Validation Checkpoint: LC-MS analysis must show a complete mass shift corresponding to the exact loss of the -S-tBu group (-89 Da). Incomplete mass shifts indicate insufficient acid exposure; do not proceed to the next coupling until deprotection is quantitative.

Fig 2. Streamlined iterative cycle for solution-phase synthesis using NMAA building blocks.

References

• Kohnke, P., & Zhang, L. (2026). Expedient Synthesis of N-Protected/C-Activated Unnatural Amino Acids for Direct Peptide Synthesis. Journal of the American Chemical Society, 148(5), 5615–5622. URL:[Link]

• Kohnke, P., & Zhang, L. (2026). Expedient Synthesis of N-Protected/ C-Activated Unnatural Amino Acids for Direct Peptide Synthesis. PubMed (National Institutes of Health). PMID: 41616287. URL:[Link]

Application Note: Epimerization-Free Peptide Coupling Using N-Methyl-tert-butylsulfinamide

Executive Summary & Scientific Rationale

The synthesis and incorporation of N-methylated unnatural amino acids (UAAs) into peptide sequences is a critical strategy for modulating peptide bioactivity, proteolytic stability, and oral bioavailability. However, traditional synthetic routes are plagued by a persistent bottleneck: the activation of N-methylated carboxylic acids frequently proceeds through a highly reactive oxazolone intermediate, leading to severe epimerization (racemization)[1].

A breakthrough methodology developed by the Zhang Group at the University of California, Santa Barbara (published in the Journal of the American Chemical Society), resolves this challenge[1]. By utilizing mild gold(I) catalysis paired with inexpensive, commercially available N-methyl-tert-butylsulfinamide , terminal alkynes are converted into shelf-stable, enantiopure UAA building blocks. These building blocks feature a novel tert-butylsulfenyl nitrogen-protecting group and a mildly activated carboxylic acid moiety, allowing them to plug directly into peptide chains without the need for harsh activation reagents, thereby achieving near-zero epimerization[1].

Mechanistic Insights: The Causality of Epimerization Avoidance

As Application Scientists, it is crucial to understand why a protocol works to troubleshoot and optimize effectively. The success of this methodology relies on two mechanistic pillars:

• Stereocontrolled UAA Synthesis: The synthesis begins with the formation of an ynamide substrate. A cationic gold(I) catalyst activates the ynamide for the addition of chiral N-methyl-tert-butylsulfinamide. By utilizing the bulky BrettPhos ligand and a non-coordinating NaBARF counterion at 50 °C, the reaction enforces a highly congested transition state. This dictates an exclusive anti-addition mechanism, generating a key intermediate with strict Z-geometry and exceptional stereoselectivity (>95% enantiomeric excess)[1].

• Bypassing the Oxazolone Pathway: Traditional coupling requires strong reagents (e.g., DIC, HATU) that over-activate the carboxyl group, triggering cyclization into an oxazolone—the primary culprit for epimerization. In contrast, the Zhang methodology yields a mildly activated carboxylic acid. During peptide assembly, potassium oxymate is introduced as a nucleophilic mediator. It facilitates direct aminolysis at ambient temperature. Because the activation threshold remains low, the oxazolone pathway is entirely bypassed, resulting in <0.1% epimerization even with notoriously racemization-prone residues like phenylglycine[1].

Comparison of traditional oxazolone-mediated epimerization vs. direct aminolysis pathway.

Experimental Workflow

Workflow for the synthesis and epimerization-free coupling of N-methyl unnatural amino acids.

Quantitative Performance Data

The methodology demonstrates seamless compatibility with both solution-phase and solid-phase peptide synthesis (SPPS)[1]. Below is a summary of the coupling performance and orthogonal deprotection conditions.

Table 1: Coupling Performance of Pre-Activated N-Methyl UAAs

Coupling Method	Reagents	Temp (°C)	Time	Conversion	Epimerization Rate
Solution-Phase	Potassium Oxymate	25 °C	3 hours	>99%	Negligible
Microwave SPPS	Potassium Oxymate	80 °C	6 mins	>99%	< 0.1%

Table 2: Deprotection Matrix for the tert-Butylsulfenyl Group

Reagent / Condition	Mechanism	Cleavage Time	Compatibility Profile
Trifluoroacetic Acid (TFA)	Acidic unmasking	< 10 mins	Standard Fmoc/tBu SPPS
Pentafluorothiophenol	Disulfide exchange	< 15 mins	Acid-sensitive sequences
Palladium Catalysis	Pd(0) standard	N/A (Stable)	Orthogonal to Alloc
Piperidine (20% in DMF)	Basic conditions	N/A (Stable)	Orthogonal to Fmoc

Self-Validating Experimental Protocols

To ensure robust reproducibility, the following protocols are designed as self-validating systems incorporating mandatory Quality Control (QC) checkpoints.

Protocol A: Gold(I)-Catalyzed Synthesis of Pre-Activated N-Methyl UAAs

Objective: Synthesize the tert-butylsulfenyl protected, mildly activated UAA building block.

• Preparation: In an inert-atmosphere glovebox, charge a reaction vial with the ynamide substrate (1.0 equiv), chiral N-methyl-tert-butylsulfinamide (1.2 equiv), cationic gold(I) catalyst (5 mol%), BrettPhos ligand (5 mol%), and NaBARF counterion (5 mol%).

• Reaction: Dissolve the mixture in anhydrous dichloroethane (DCE). Seal the vial, remove it from the glovebox, and stir at 50 °C for 12–16 hours.

• In-Process QC (TLC/LC-MS): Verify complete consumption of the ynamide. The intermediate should appear as a highly non-polar spot on TLC.

• Isolation: Concentrate the mixture under reduced pressure and purify via short-pad silica gel chromatography. Recrystallize the product from a suitable solvent system (e.g., hexanes/ethyl acetate) to upgrade enantiopurity.

• Self-Validation Checkpoint: Perform Chiral HPLC analysis. The protocol is considered successful only if the enantiomeric excess (ee) is >95%.

Protocol B: Ambient Solution-Phase Peptide Coupling

Objective: Epimerization-free coupling of the UAA to an amine at room temperature.

• Activation: Dissolve the pre-activated N-methyl UAA building block (1.1 equiv) and the target amine/peptide fragment (1.0 equiv) in anhydrous DMF.

• Mediation: Add potassium oxymate (1.5 equiv) to the solution. No additional coupling reagents (like DIC or HATU) are required.

• Coupling: Stir the reaction mixture at ambient temperature (25 °C) for 3 hours.

• Self-Validation Checkpoint: Analyze an aliquot via Reverse-Phase LC-MS. Confirm the mass of the desired dipeptide/oligopeptide. Crucially, verify the absence of epimers by ensuring a single, sharp chromatographic peak.

Protocol C: Microwave-Assisted Solid-Phase Peptide Synthesis (SPPS)

Objective: Rapid incorporation of the UAA into a growing peptide chain on solid support.

• Resin Preparation: Swell the resin-bound peptide (bearing a free N-terminus) in DMF for 20 minutes.

• Coupling Mixture: In a separate vial, dissolve the pre-activated N-methyl UAA (3.0 equiv relative to resin loading) and potassium oxymate (3.0 equiv) in DMF.

• Microwave Reaction: Add the coupling mixture to the resin. Irradiate in a microwave peptide synthesizer at 80 °C for exactly 6 minutes[1].

• Washing: Drain the reaction vessel and wash the resin thoroughly with DMF (3x) and DCM (3x).

• Self-Validation Checkpoint: Perform a Chloranil test (if coupling onto a secondary amine) or Kaiser test (if coupling onto a primary amine). A negative result (colorless/yellow) validates complete coupling.

Protocol D: Orthogonal Deprotection of the tert-Butylsulfenyl Group

Objective: Unmask the N-terminus for subsequent chain elongation.

• Standard Acidic Cleavage: Treat the resin or solution-phase peptide with a cocktail of TFA/DCM (1:1 v/v) for 10 minutes at room temperature.

• Alternative Mild Cleavage (For Acid-Sensitive Peptides): If the sequence contains highly acid-labile groups, treat with pentafluorothiophenol (2.0 equiv) in DMF for 15 minutes.

• Self-Validation Checkpoint: Cleave a micro-scale sample from the resin and analyze via High-Resolution Mass Spectrometry (HRMS). Confirm a mass shift corresponding to the loss of the tert-butylsulfenyl group (-89 Da) without premature cleavage of orthogonal side-chain protectors.

References

• Title: Ready-Made Amino Acids - Research Source: American Peptide Society URL: [Link]

Sources

• 1. Ready-Made Amino Acids - Research [americanpeptidesociety.org]

Application Note: Gold(I)-Catalyzed Anti-Addition of N-Methyl-tert-butylsulfinamide for the Expedient Synthesis of Unnatural Amino Acids

Target Audience: Synthetic Chemists, Peptide Engineers, and Drug Development Professionals Document Type: Advanced Methodology & Protocol Guide

Executive Summary

The incorporation of unnatural amino acids (UAAs)—particularly N-methylated variants—is a cornerstone strategy in modern drug discovery for enhancing peptide proteolytic stability, modulating bioactivity, and improving oral bioavailability. However, traditional UAA synthesis is plagued by step-heavy protection, deprotection, and activation sequences that risk late-stage epimerization.

This application note details a transformative two-step methodology developed by Kohnke and Zhang . By leveraging mild gold(I) catalysis, terminal alkynes are converted into bench-stable, enantiopure UAAs via the anti-addition of N-methyl-tert-butylsulfinamide. Crucially, the resulting building blocks possess dual functionality: they are pre-equipped with a novel tert-butylsulfenyl N-protecting group and a mildly activated carboxylic acid, allowing them to be plugged directly into solid-phase peptide synthesis (SPPS) without additional activation reagents.

Mechanistic Insights: The Causality of Stereocontrol

As application scientists, understanding the why behind a reaction mechanism is critical for troubleshooting and scaling. The exceptional stereoselectivity (>95% ee) of this protocol is not accidental; it is a direct consequence of the rigid geometric constraints imposed by gold(I) catalysis.

• π-Activation & Anti-Addition: The cationic gold(I) catalyst (supported by the bulky BrettPhos ligand to prevent catalyst deactivation) selectively activates the ynamide triple bond. The oxygen atom of the chiral N-methyl-tert-butylsulfinamide attacks from the opposite face (outer-sphere anti-addition).

• Exclusive (Z)-Geometry: This specific anti-addition trajectory strictly enforces the formation of a (Z)-N,O-ketene acetal intermediate.

• [3,3]-Sigmatropic Rearrangement: The (Z)-geometry creates a highly congested, highly organized transition state. Driven by this proximity, a spontaneous [3,3]-sigmatropic rearrangement occurs, transferring the chiral nitrogen to the α-carbon. The sulfur atom is retained on the nitrogen, elegantly generating the N-tert-butylsulfenyl protecting group while the oxygen forms the activated carbonyl.

Mechanistic pathway of gold(I)-catalyzed anti-addition and[3,3]-sigmatropic rearrangement.

Quantitative Performance Data

The use of specific additives and heating methods directly influences reaction efficiency. Table 1 summarizes the optimized parameters across different substrate classes. Notably, electron-deficient aryl ynamides suffer from product inhibition (the product competes with the substrate for the gold center). We counteract this by increasing the loading of NaBARF; the Na⁺ ions actively sequester the product, freeing the catalyst.

Table 1: Reaction Optimization and Substrate Scope Summary

Substrate Class	Reagent	Catalyst / Additive System	Conditions	Yield (%)	Enantiomeric Excess (ee %)
Alkyl Ynamides	(S)-t-butylsulfinamide	5 mol% BrettPhosAuCl / 5 mol% NaBARF	50 °C, 12 h	82–88%	>95%
Aryl Ynamides	(S)-t-butylsulfinamide	10 mol% BrettPhosAuCl / 30 mol% NaBARF	50 °C, 24 h	52–60%	93%
Functionalized (e.g., Azido, Cyano)	N-Me-t-butylsulfinamide	5 mol% BrettPhosAuCl / 5 mol% NaBARF	MW 80 °C, 6 min	85–91%	>98% (Post-recryst.)

Data synthesized from the foundational validation studies of Kohnke and Zhang .

Experimental Protocols (Self-Validating Workflows)

The following protocols are designed as self-validating systems. In-process Quality Control (QC) checkpoints are embedded to ensure that any deviations are caught before downstream peptide assembly.

Step-by-step workflow from ynamide synthesis to direct solid-phase peptide assembly.

Protocol A: Microwave-Assisted Synthesis of N-Methyl-UAA

Note: Microwave irradiation accelerates the highly congested transition state, reducing reaction time from hours to minutes and suppressing epimerization to <0.1%.

Reagents Required:

• Ynamide substrate (1.0 equiv, pre-synthesized via Stahl Cu-catalysis)

• N-methyl-tert-butylsulfinamide (1.2 equiv)

• BrettPhosAuCl (5 mol%)

• NaBARF (Sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate) (5 mol% for alkyl; 30 mol% for aryl substrates)

• Anhydrous 1,2-Dichloroethane (DCE)

Step-by-Step Procedure:

• Preparation: In an argon-filled glovebox, charge a microwave-safe vial with BrettPhosAuCl (5 mol%) and NaBARF.

• Solvation: Add anhydrous DCE to achieve a 0.1 M concentration relative to the ynamide. Stir for 5 minutes until the active cationic gold species is generated (solution typically turns slightly pale yellow).

• Reagent Addition: Add the ynamide (1.0 equiv) and N-methyl-tert-butylsulfinamide (1.2 equiv). Seal the vial with a Teflon-lined crimp cap.

• Microwave Irradiation: Transfer the vial to a microwave reactor. Heat at 80 °C for exactly 6 minutes with a pre-stirring phase of 10 seconds.

• Quench & Filter: Cool the vial rapidly to room temperature. Filter the crude mixture through a short pad of Celite to remove the gold catalyst, washing with dichloromethane (DCM).

• Self-Validating QC Checkpoint: Analyze the crude mixture via LC-MS and ¹H NMR.

  • Pass Criteria: Complete disappearance of the ynamide alkyne signal. Appearance of a distinct 9-proton singlet at ~1.3 ppm confirming the intact N-tert-butylsulfenyl protecting group.

• Purification: Purify via flash column chromatography. To upgrade the product to absolute enantiopurity (>99% ee), perform a single recrystallization from hexanes/ethyl acetate.

Protocol B: Direct Solid-Phase Peptide Synthesis (SPPS) Integration

Because the synthesized UAA contains a mildly activated carboxylic acid, it bypasses standard activation steps (like HATU/HOAt) that traditionally bridge amino acid synthesis and peptide assembly.

Step-by-Step Procedure:

• Resin Swelling: Swell the growing peptide-bound resin (e.g., Rink Amide AM resin) in DMF for 20 minutes.

• Coupling: Dissolve the N-methyl-UAA building block (3.0 equiv) in DMF. Add directly to the resin without additional coupling reagents like HATU.

  • Causality Note: The pre-activated nature of the UAA ensures rapid coupling while the bulky tert-butylsulfenyl group prevents unwanted side reactions.

• Agitation: Agitate at room temperature for 45 minutes.

• Self-Validating QC Checkpoint: Perform a Kaiser test (or Chloranil test for secondary amines).

  • Pass Criteria: A negative result (yellow/colorless) indicates complete coupling.

• Deprotection: To remove the N-tert-butylsulfenyl protecting group for the next elongation step, treat the resin with either 20% Trifluoroacetic acid (TFA) in DCM for 10 minutes, or, for acid-sensitive sequences, 5% pentafluorothiophenol in DMF.

References

• Title: Expedient Synthesis of N-Protected/C-Activated Unnatural Amino Acids for Direct Peptide Synthesis Source: Journal of the American Chemical Society (2026), 148, 5, 5615–5622. URL: [Link]

• Title: Ready-Made Amino Acids (Research Highlight) Source: American Peptide Society (February 18, 2026) URL: [Link]

Application Note: Streamlined Synthesis of N-Methylated Peptidomimetics via Gold(I)-Catalyzed Incorporation of N-Methyl-tert-butylsulfinamide

Target Audience: Researchers, medicinal chemists, and drug development professionals. Focus Area: Peptidomimetic drug design, unnatural amino acid (UAA) synthesis, and solid-phase peptide synthesis (SPPS).

Introduction & Scientific Rationale

The incorporation of N-methylated unnatural amino acids (UAAs) is a cornerstone strategy in peptidomimetic drug design. N-methylation eliminates hydrogen bond donors, restricts conformational flexibility, and shields the peptide backbone from proteolytic cleavage—collectively driving massive improvements in oral bioavailability and target selectivity.

Historically, synthesizing enantiopure N-methylated UAAs has been a severe bottleneck. Traditional routes require disjointed steps: constructing the carbon skeleton, installing a nitrogen protecting group, executing N-methylation (often plagued by over-alkylation or racemization), and activating the carboxylic acid for peptide coupling.

Recent methodological breakthroughs have revolutionized this workflow. By leveraging, researchers can now convert readily available terminal alkynes directly into pre-activated, N-protected UAA building blocks in just two steps [1]. This application note details the causality, mechanistic principles, and validated protocols for incorporating this cutting-edge chemistry into your peptidomimetic discovery pipeline.

Mechanistic Insights: The Causality of the Cascade

To successfully execute this methodology, one must understand the precise role of each reagent. This is not a standard coupling reaction; it is an atom-economical cascade driven by highly specific transition-state geometries.

• The Dual Role of N-Methyl-tert-butylsulfinamide: Unlike traditional chiral auxiliaries that must be cleaved and discarded, this reagent is a multi-tasking powerhouse. It serves simultaneously as the nitrogen source, the N-methyl donor, and the chiral directing group. During the reaction, it undergoes an atom-transfer rearrangement, leaving behind a novel tert-butylsulfenyl group that acts as a robust nitrogen protecting group [2].

• Gold(I) Catalysis & Electrophilicity: The reaction utilizes a cationic Gold(I) catalyst to activate an ynamide intermediate. Gold(I) is a soft, carbophilic Lewis acid that selectively coordinates to the ynamide triple bond without degrading the sensitive sulfinamide.

• Geometric Control via Anti-Addition: The stereoselectivity of this reaction is governed by the extreme steric congestion of the transition state. The Gold(I)-catalyzed anti-addition of the chiral sulfinamide to the activated ynamide forces an exclusive Z-geometry intermediate. This geometric control translates to exceptional stereoselectivity, routinely delivering >95% enantiomeric excess (ee) [1].

Reaction Pathway & Workflow Visualization

The following diagram illustrates the logical progression from raw materials to the final assembled peptidomimetic.

Workflow for Gold(I)-catalyzed synthesis of N-methylated UAAs and direct SPPS integration.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. Causality checkpoints are embedded to ensure you understand why a parameter is set, and validation checkpoints ensure the reaction is proceeding correctly before advancing.

Protocol A: Synthesis of the Ynamide Precursor

Objective: Convert a terminal alkyne into an ynamide via oxidative cross-coupling.

• Reagent Assembly: In an oven-dried flask, combine the terminal alkyne (1.0 equiv), N-substituted sulfonamide (1.2 equiv), and CuCl₂ catalyst (10 mol%).

• Reaction Conditions: Suspend in anhydrous solvent (e.g., toluene) under an oxygen atmosphere (balloon) and stir at 65 °C for 12 hours.

• Causality Checkpoint: Why oxygen? The reaction relies on Stahl-type oxidative copper catalysis, where O₂ acts as the terminal oxidant to regenerate the active Cu(II) species after the cross-coupling event.

• Validation Checkpoint: Monitor via TLC. The highly non-polar terminal alkyne spot should disappear, replaced by a moderately polar, UV-active ynamide spot. Confirm mass via LC-MS before proceeding.

Protocol B: Stereoselective Assembly of the N-Methyl UAA

Objective: Execute the Gold(I)-catalyzed addition of N-methyl-tert-butylsulfinamide.

• Catalyst Preparation: In a glovebox, pre-mix BrettPhos-Au(I)Cl (5 mol%) and NaBARF (5 mol%) in anhydrous 1,2-dichloroethane (DCE). Stir for 10 minutes to generate the active cationic gold species.

• Reagent Addition: Add the ynamide from Protocol A (1.0 equiv) and chiral N-methyl-tert-butylsulfinamide (1.5 equiv).

• Thermal Activation: Seal the reaction vessel and heat to 50 °C for 8–12 hours.

• Causality Checkpoint:

  • Why NaBARF? The tetrakis[3,5-bis(trifluoromethyl)phenyl]borate (BARF) anion is exceptionally non-coordinating. This is strictly required to maximize the electrophilicity of the Gold(I) center; standard counterions (like chloride) would bind the gold and kill catalytic turnover.

  • Why BrettPhos? The extreme steric bulk of the BrettPhos ligand prevents the formation of unreactive bis-ligated Gold complexes and shields the metal from nucleophilic degradation by the sulfinamide.

• Validation Checkpoint: Isolate the product via flash chromatography. Verify >95% ee using chiral HPLC. If ee is suboptimal, perform a single recrystallization step, which reliably upgrades these specific intermediates to enantiopurity (>99% ee) [1].

Protocol C: Direct Solid-Phase Peptide Synthesis (SPPS)

Objective: Incorporate the synthesized N-methyl UAA into a peptidomimetic sequence.

• Coupling: Dissolve the UAA building block in DMF and add it directly to the resin-bound peptide amine. Do not add HATU, DIC, or Oxyma.

• Microwave Assistance: Heat the coupling reaction in a microwave synthesizer at 80 °C for exactly 6 minutes.

• Causality Checkpoint: Why no activation reagents? The UAA generated in Protocol B is pre-equipped with a mildly activated carboxylic acid moiety (derived from the ynamide's sulfonamide leaving group). Adding external activators will cause unwanted side reactions. Why microwave heating? The N-methyl group and the bulky tert-butylsulfenyl protecting group create massive steric hindrance. Microwave heating at 80 °C provides the kinetic energy required to force the coupling in minutes, outcompeting epimerization pathways.

• Deprotection: Wash the resin, then treat with standard Trifluoroacetic Acid (TFA) cocktails, or pentafluorothiophenol (for acid-sensitive sequences), to cleanly remove the tert-butylsulfenyl protecting group in under 10 minutes.

Quantitative Data Presentation

The methodology demonstrates remarkable functional group tolerance and stereochemical fidelity across diverse side chains. The data below summarizes the expected performance metrics during the Gold(I) catalysis and subsequent SPPS integration [1][2].

Substrate Side Chain Type	Enantiomeric Excess (Pre-Cryst.)	SPPS Epimerization Rate	SPPS Coupling Time (80 °C)
Alkyl (e.g., Isobutyl, Cyclohexyl)	> 95%	< 0.1%	6 minutes
Aryl (e.g., Phenyl, Naphthyl)	> 96%	< 0.1%	6 minutes
Heteroaryl (e.g., Indolyl, Thienyl)	> 94%	< 0.1%	6 minutes
Functionalized (Azido, Cyano, Chloro)	> 95%	< 0.1%	6 minutes

Table 1: Substrate scope and performance metrics for N-methylated UAAs derived from N-methyl-tert-butylsulfinamide.

References

• Expedient Synthesis of N-Protected/C-Activated Unnatural Amino Acids for Direct Peptide Synthesis Journal of the American Chemical Society (2026). URL: [Link]

• Ready-Made Amino Acids: Bridging the Gap Between Synthesis and Assembly American Peptide Society (2026). URL: [Link]

• Synthesis and Applications of tert-Butanesulfinamide Chemical Reviews (2010). URL:[Link]

N-methyl-tert-butylsulfinamide protecting group cleavage with trifluoroacetic acid

Application Note: Cleavage of the N -Methyl- tert -butylsulfinamide Protecting Group Using Trifluoroacetic Acid (TFA)

Document Type: Technical Application Note & Experimental Protocol Target Audience: Synthetic Chemists, Peptide Researchers, and Drug Development Professionals

Strategic Context & Introduction

The tert -butanesulfinyl group (commonly derived from Ellman’s auxiliary) has established itself as a gold standard for the stereoselective synthesis of chiral amines[1]. Recently, the application of N -methyl- tert -butylsulfinamide building blocks has surged, particularly in the synthesis of N -methylated peptides and complex alkaloids[2]. N -methylation is a critical structural modification in drug development, known to enhance proteolytic stability, modulate bioactivity, and improve the oral bioavailability of peptide therapeutics[2].

In the synthesis of complex N -methylated natural products—such as the highly cytotoxic tubulysin analogues—the acidolytic cleavage of the sulfinyl group from N -methyl tubuvaline intermediates is a pivotal step[3]. While the classical deprotection of tert -butanesulfinyl groups relies on anhydrous hydrochloric acid (HCl) in ethereal solvents or methanol[1], these conditions are not always compatible with global deprotection strategies, particularly in Solid-Phase Peptide Synthesis (SPPS). Consequently, Trifluoroacetic Acid (TFA) has emerged as a highly effective alternative for sulfinyl cleavage, provided the mechanistic nuances of the reagent are properly leveraged[4],[5].

Mechanistic Causality: The Nucleophile Dependency

A common pitfall in sulfinamide chemistry is attempting to cleave the tert -butanesulfinyl group using anhydrous, non-nucleophilic TFA (a condition typically used for standard Boc deprotection). Under strictly anhydrous conditions, the N

tert -butanesulfinyl group exhibits remarkable stability. This stability is often exploited to achieve orthogonal deprotection, allowing a Boc group to be removed while leaving the sulfinyl group entirely intact[1].

The Causality of Cleavage: To achieve rapid and quantitative S–N bond cleavage with TFA, the inclusion of a nucleophilic additive (such as H₂O or MeOH) is strictly required[1].

• Protonation: The strong acid (TFA) protonates the sulfinyl oxygen, creating a highly electrophilic sulfonium-like intermediate.

• Nucleophilic Attack: In the absence of a nucleophile, the intermediate remains kinetically trapped. When a nucleophile (like water or methanol) is introduced, it attacks the electrophilic sulfur atom.

• Bond Cleavage: This attack forces the cleavage of the S–N bond, releasing the free N -methylamine (as a TFA salt) and a tert -butanesulfinic acid derivative (or methyl sulfinate, if MeOH is used).

Furthermore, the addition of carbocation scavengers (such as triisopropylsilane, TIPS) prevents the highly reactive sulfinic acid byproducts from oxidizing sensitive amino acid residues (e.g., Methionine, Tryptophan) or re-alkylating the newly freed secondary amine.

Mechanistic Pathway Visualization

Caption: Mechanistic dependency of N-methyl-tert-butylsulfinamide cleavage on nucleophilic additives.

Quantitative Data: Cleavage Condition Matrix

The following table summarizes the causal relationship between the cleavage cocktail composition and the resulting deprotection efficiency.

Cleavage Cocktail	Additive / Nucleophile	Temp	Time	Cleavage Efficiency	Remarks / Causality
20% TFA in DCM	None (Anhydrous)	25 °C	60 min	< 5%	Orthogonal stability; sulfinyl group remains intact[1].
50% TFA in DCM	MeOH (10% v/v)	25 °C	45 min	> 95%	Rapid S–N cleavage; forms volatile methyl tert -butanesulfinate.
95% TFA	2.5% TIPS / 2.5% H₂O	25 °C	120 min	> 98%	Standard SPPS global cleavage; complete removal of sulfinyl group.
4M HCl in Dioxane	Chloride ion	25 °C	30 min	> 95%	Classical Ellman conditions; forms recyclable sulfinyl chloride[1].

Experimental Protocols

The following self-validating protocols are designed to ensure complete cleavage while effectively separating the target N -methylamine from the sulfinic acid byproducts.

Protocol A: Solution-Phase Global Deprotection (TFA / MeOH / DCM)

Designed for small-molecule synthesis and solution-phase peptide fragments.

• Substrate Preparation: Dissolve the N -methyl- tert -butylsulfinamide protected compound in anhydrous Dichloromethane (DCM) to achieve a concentration of 0.1 M. Cool the flask to 0 °C using an ice bath.

• Cocktail Formulation: In a separate vial, prepare the cleavage cocktail consisting of TFA and Methanol (9:1 v/v ratio). Note: The methanol is the critical nucleophile required to break the S–N bond.

• Reagent Addition: Add an equal volume of the cleavage cocktail to the substrate solution dropwise over 5 minutes.

• Incubation: Remove the ice bath and allow the reaction to stir at room temperature (20–25 °C) for 45 to 60 minutes.

• Analytical Validation: Monitor the reaction via LC-MS or TLC. By ¹H NMR, successful cleavage is indicated by the complete disappearance of the 9H singlet at ~1.20 ppm (the tert -butyl group).

• Quenching & Concentration: Concentrate the reaction mixture under a stream of nitrogen or reduced pressure. To azeotropically remove residual TFA, co-evaporate the residue with toluene (3 × 10 mL).

• Product Isolation: Triturate the crude oil with ice-cold diethyl ether (15 mL). The N -methylamine TFA salt will precipitate as a white solid, while the methyl tert -butanesulfinate byproduct remains highly soluble in the ether layer. Centrifuge at 4000 rpm for 5 minutes, decant the supernatant, and dry the pellet under high vacuum.

Protocol B: Solid-Phase Peptide Synthesis (SPPS) On-Resin Cleavage

Designed for the global deprotection and resin cleavage of N -methylated peptides.

• Resin Washing: Following the final Fmoc deprotection and coupling cycle, wash the peptidyl-resin containing the N -methyl- tert -butylsulfinamide residue thoroughly with DCM (3 × 10 mL) to remove residual DMF.

• Cocktail Preparation: Prepare a standard nucleophilic cleavage cocktail (e.g., 95% TFA, 2.5% Triisopropylsilane (TIPS), 2.5% H₂O). Note: The H₂O acts as the nucleophile for sulfinyl cleavage, while TIPS scavenges reactive cations.

• Cleavage Incubation: Add the cleavage cocktail to the resin (approximately 10 mL per gram of resin). Agitate gently on an orbital shaker at room temperature for 2 hours.

• Filtration: Filter the cleavage solution through a fritted syringe into a clean collection flask. Wash the depleted resin with an additional 2 mL of neat TFA and combine the filtrates.

• Precipitation: Concentrate the combined filtrates to approximately one-third of their original volume under a gentle stream of nitrogen. Add the concentrated solution dropwise into 10 volumes of ice-cold diethyl ether to precipitate the deprotected N -methyl peptide.

• Recovery: Centrifuge the suspension at 4000 rpm for 5 minutes. Decant the ether supernatant (which contains the cleaved tert -butanesulfinic acid and TIPS-adducts). Wash the peptide pellet twice more with cold ether, centrifuge, and dry the final product under a lyophilizer or vacuum desiccator.

References

• Synthesis and Applications of tert-Butanesulfinamide Source: Chemical Reviews (ACS Publications) URL:[Link]

• 1,4-Disubstituted 1H-1,2,3-Triazole Containing Peptidotriazolamers Source: Frontiers in Chemistry URL:[Link]

• Synthesis of Isothiazoles through N-Propargylsulfinylamide: TFA-Promoted Sulfinyl Group-Involved Intramolecular Cyclization Source: Organic Letters (ACS Publications) URL:[Link]

• Expedient Synthesis of N-Methyl Tubulysin Analogues with High Cytotoxicity Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Ready-Made Amino Acids (Research Update) Source: American Peptide Society URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Ready-Made Amino Acids - Research [americanpeptidesociety.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Frontiers | 1,4-Disubstituted 1H-1,2,3-Triazole Containing Peptidotriazolamers: A New Class of Peptidomimetics With Interesting Foldamer Properties [frontiersin.org]
• 5. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting N-Methyl-tert-butylsulfinamide Synthesis

Target Audience: Researchers, scientists, and drug development professionals.

Overview and Mechanistic Insights

N-methyl-tert-butylsulfinamide is a critical building block in modern organic synthesis, particularly for the preparation of unnatural amino acids [1] and enantiomerically pure pharmaceutical intermediates (e.g., MDMA enantiomers) [2]. The sulfinyl group acts as both a chiral auxiliary and a robust protecting group. However, researchers frequently encounter incomplete conversion during its synthesis.

This guide addresses the two primary synthetic methodologies:

• Route A: Amidation of tert-butylsulfinyl chloride with methylamine.

• Route B: Direct N-methylation of tert-butylsulfinamide using sodium hydride (NaH) and methyl iodide (MeI).

Frequently Asked Questions (FAQs) & Troubleshooting

Route A: Amidation of tert-Butylsulfinyl Chloride

Q1: I am reacting tert-butylsulfinyl chloride with aqueous methylamine, but my LC-MS shows massive amounts of tert-butylsulfinic acid and incomplete product formation. What is happening? Causality & Solution: tert-Butylsulfinyl chloride is highly electrophilic and extremely moisture-sensitive. When using aqueous methylamine, hydrolysis of the sulfinyl chloride competes directly with amidation. The resulting tert-butylsulfinic acid can further disproportionate into unwanted thiosulfonates [3].

• Self-Validating Fix: Switch to an anhydrous solution of methylamine in THF or methanol. Ensure the methylamine is present in a large excess (at least 2.5 to 3.0 equivalents) to act as both the nucleophile and the acid scavenger (forming methylammonium chloride). Add the sulfinyl chloride dropwise at 0 °C to suppress exothermic degradation pathways.

Q2: I am using anhydrous methylamine in THF, but I still see unreacted sulfinyl chloride after 4 hours. Causality & Solution: Sulfinyl chlorides can temporarily form less reactive complexes if the local concentration of the amine hydrochloride salt is too high, or if the reaction is kept too cold for too long.

• Self-Validating Fix: Allow the reaction to warm to room temperature after the initial 30 minutes at 0 °C. If conversion is still stalled, verify the titer of your methylamine solution; methylamine gas rapidly evaporates from THF upon repeated opening of the reagent bottle, inadvertently lowering your equivalents.

Route B: Direct N-Methylation of tert-Butylsulfinamide

Q3: I am treating tert-butylsulfinamide with NaH and MeI in DMF, but conversion stalls at 60-70%. Adding more MeI doesn't help. Why? Causality & Solution: The issue is not the electrophile (MeI), but the deprotonation step. The NH proton of a sulfinamide is significantly less acidic (pKa ~15-17 in DMSO) than a standard sulfonamide due to the lower oxidation state of sulfur. If your NaH is old, the surface is passivated with NaOH or Na₂CO₃, which are not strong enough bases to deprotonate the sulfinamide. Without full deprotonation, the neutral sulfinamide is too weak a nucleophile to react with MeI [2].

• Self-Validating Fix: Wash the NaH dispersion in mineral oil with anhydrous hexane or pentane under argon before use to expose the active hydride surface. Allow the deprotonation to proceed for a full 30–45 minutes until hydrogen gas evolution completely ceases before adding MeI.

Q4: I achieved full conversion of the starting material, but I have a complex mixture of products, including what looks like O-alkylation. Causality & Solution: The sulfinamide anion is an ambident nucleophile. While the nitrogen atom is softer and prefers soft electrophiles like MeI, high temperatures or the use of harder alkylating agents (like dimethyl sulfate or methyl triflate) can promote competitive O-alkylation, forming sulfinimidic acid esters.

• Self-Validating Fix: Strictly control the temperature. Keep the reaction between 0 °C and room temperature. Never heat the DMF solution during the alkylation phase.

Quantitative Data: Route Comparison

To aid in route selection and optimization, the following table summarizes the key metrics and common failure modes for both methodologies.

Synthetic Route	Typical Yield	Reaction Time	Primary Impurity Risk	Scalability	Reagent Shelf-Life
Route A: Sulfinyl Chloride + MeNH₂	75 - 85%	2 - 4 hours	tert-butylsulfinic acid (Hydrolysis)	Excellent (Process scale)	Poor (Sulfinyl chloride degrades)
Route B: Sulfinamide + NaH/MeI	85 - 95%	12 - 16 hours	Unreacted SM (Failed deprotonation)	Moderate (Exothermic NaH quench)	Excellent (Sulfinamide is stable)

Standardized Experimental Protocols

Protocol A: Synthesis via tert-Butylsulfinyl Chloride

Mechanistic goal: Maximize nucleophilic attack by the amine while strictly excluding water to prevent hydrolysis.

• Preparation: In an oven-dried, argon-purged 250 mL round-bottom flask, add a 2.0 M solution of anhydrous methylamine in THF (50 mL, 100 mmol, 2.5 equiv).

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Addition: Dissolve tert-butylsulfinyl chloride (5.6 g, 40 mmol, 1.0 equiv) in anhydrous THF (20 mL). Add this solution dropwise over 30 minutes via an addition funnel to the stirring methylamine solution. Visual Cue: A white precipitate of methylamine hydrochloride will form immediately, validating the amidation is occurring.

• Propagation: Remove the ice bath and allow the suspension to stir at room temperature for 2 hours.

• Workup: Filter the suspension through a medium glass frit to remove the salts. Concentrate the filtrate under reduced pressure.

• Purification: Purify the crude oil via flash column chromatography (Hexanes/EtOAc) to yield N-methyl-tert-butylsulfinamide as a clear oil that crystallizes upon standing.

Protocol B: Direct N-Methylation of tert-Butylsulfinamide

Mechanistic goal: Ensure complete generation of the sulfinamide anion prior to electrophile introduction.

• Deprotonation: In an oven-dried 100 mL flask under argon, suspend 60% NaH in mineral oil (0.88 g, 22 mmol, 1.1 equiv). Wash with anhydrous hexane (2 x 10 mL), carefully decanting the solvent via syringe to remove the oil.

• Solvent Addition: Add anhydrous DMF (20 mL) and cool the suspension to 0 °C.

• Anion Generation: Add tert-butylsulfinamide (2.42 g, 20 mmol, 1.0 equiv) portion-wise. Stir at room temperature for 45 minutes. Visual Cue: Wait until H₂ gas evolution ceases and the solution becomes clear, validating complete deprotonation.

• Alkylation: Cool the flask back to 0 °C. Add methyl iodide (1.37 mL, 22 mmol, 1.1 equiv) dropwise.

• Propagation: Stir the reaction at room temperature for 12 hours.

• Quench and Workup: Carefully quench with saturated aqueous NH₄Cl (10 mL) at 0 °C. Extract with EtOAc (3 x 30 mL). Wash the combined organic layers with 5% aqueous LiCl (3 x 20 mL) to remove residual DMF. Dry over Na₂SO₄, filter, and concentrate.

Troubleshooting Workflow Visualization

Figure 1: Troubleshooting workflow for N-methyl-tert-butylsulfinamide synthesis conversion issues.

References

• Kohnke, P., & Zhang, L. (2026). Expedient Synthesis of N-Protected/C-Activated Unnatural Amino Acids for Direct Peptide Synthesis. Journal of the American Chemical Society, 148(5), 5615–5622. American Peptide Society.
• Pizarro, N., et al. (n.d.). Molecular basis of the selective binding of MDMA enantiomers to the alpha4beta2 nicotinic receptor subtype. Universitat de Barcelona.
• University of Bristol. (2009). The fate of the tert-butylsulfinyl auxiliary after acid-promoted cleavage—a method for recycling t.

improving reaction yields of N-methyl variants with N-methyl-tert-butylsulfinamide

Technical Support Center: Yield Optimization for N-Methyl Variants via N-Methyl-tert-butylsulfinamide

Welcome to the advanced troubleshooting hub for synthesizing N-methyl variants (such as chiral amines and unnatural amino acids) utilizing N-methyl-tert-butylsulfinamide and related Ellman’s sulfinamide chemistries. This guide is engineered for drug development professionals and synthetic chemists, providing mechanistic causality, self-validating experimental protocols, and data-driven solutions to overcome common synthetic bottlenecks.

PART 1: Mechanistic Troubleshooting & FAQs

Q1: Why is my condensation reaction between N-methyl-tert-butylsulfinamide and sterically hindered ketones stalling below 50% conversion? Causality & Solution: The N-methyl group introduces significant steric bulk adjacent to the sulfinamide nitrogen, dramatically reducing its nucleophilicity compared to standard tert-butanesulfinamide. Weaker Lewis acids like MgSO₄ or CuSO₄ are insufficient to activate hindered ketones enough to overcome this activation energy barrier[1]. Actionable Step: Upgrade your dehydrating agent to Titanium(IV) ethoxide (Ti(OEt)₄). Ti(OEt)₄ acts as both a powerful water scavenger and a strong Lewis acid, coordinating tightly with the ketone oxygen to increase its electrophilicity, thereby driving the equilibrium forward even for bulky substrates[2].

Q2: How can I improve the diastereomeric ratio (dr) when adding organometallic reagents to N-methyl-tert-butanesulfinyl imines? Causality & Solution: Diastereoselectivity in these additions is governed by the transition state geometry (chelation vs. non-chelation control). Highly coordinating solvents like THF compete with the sulfinyl oxygen for metal coordination, disrupting the rigid cyclic transition state required for high stereocontrol, leading to poor dr[3]. Actionable Step: Switch to non-coordinating or weakly coordinating solvents such as toluene or diethyl ether. This forces the organometallic reagent to coordinate exclusively with the sulfinyl oxygen, locking the conformation and directing nucleophilic attack to a single face of the imine[3].

Q3: I am observing epimerization during the solid-phase peptide synthesis (SPPS) coupling of N-methyl-tert-butylsulfenyl-protected amino acids. How do I prevent this? Causality & Solution: N-methyl amino acids are notoriously prone to epimerization during carboxylic acid activation. The secondary amine structure facilitates the formation of an oxazolone intermediate, which rapidly undergoes base-catalyzed enolization and subsequent racemization. Prolonged coupling times at room temperature exacerbate this degradation[4]. Actionable Step: Utilize microwave-assisted coupling. Heating the reaction to 80 °C for 6 minutes with an Oxyma/DIC coupling system achieves full conversion rapidly, outrunning the slower epimerization kinetics and keeping racemization below 0.1%[4].

Q4: Can I synthesize the N-methyl variant by directly methylating a standard tert-butanesulfinamide derivative instead of starting with N-methyl-tert-butylsulfinamide? Causality & Solution: Yes. Direct N-methylation of a secondary tert-butanesulfinamide is highly effective. Because the sulfinyl group withdraws electron density, the N-H proton is relatively acidic. Deprotonation with Sodium Hydride (NaH) followed by trapping with Methyl Iodide (MeI) in anhydrous DMF proceeds smoothly, often yielding >90% conversion[5].

PART 2: Workflow Visualizations

Below are the mechanistic workflow and troubleshooting logic trees for N-methyl variant synthesis.

Synthesis workflow for enantiopure N-methyl amines using N-methyl-tert-butylsulfinamide.

Troubleshooting logic tree for resolving low yields and epimerization in N-methyl variant synthesis.

PART 3: Quantitative Data Summaries

Table 1: Effect of Lewis Acid on Imine Condensation Yields [1][2]

Lewis Acid	Substrate Steric Profile	Typical Conversion Yield	Required Reaction Time
MgSO₄	Unhindered Aldehydes	84–96%	24 h
CuSO₄	Mildly Hindered Aldehydes	80–90%	12–24 h

| Ti(OEt)₄ | Hindered Ketones/Aldehydes | 77–91% | 12 h |

Table 2: Solvent Effects on Diastereomeric Ratio (dr) during Grignard Addition [3]

Solvent	Coordinating Nature	Nucleophilic Addition Yield	Diastereomeric Ratio (dr)
THF	High	>90%	Low (e.g., 70:30)
Diethyl Ether	Moderate	85%	High (e.g., 90:10)

| Toluene | Non-coordinating | 80% | Very High (>95:5) |

Table 3: Peptide Coupling Conditions for N-Methyl Variants [4]

Coupling Method	Temperature	Time	Conversion Rate	Epimerization Rate
Standard SPPS (RT)	25 °C	2–4 h	<60%	>2.0%

| Microwave-Assisted | 80 °C | 6 min | >99% | <0.1% |

PART 4: Self-Validating Experimental Protocols

Protocol A: Direct Post-Condensation N-Methylation of tert-Butanesulfinamide Derivatives

Use this protocol if direct condensation with N-methyl-tert-butylsulfinamide fails due to extreme steric hindrance.

• Preparation: In an oven-dried 50 mL round-bottom flask under an argon atmosphere, suspend Sodium Hydride (NaH, 60% dispersion in mineral oil, 2.0 equiv) in strictly anhydrous DMF (0.1 M relative to substrate).

• Deprotonation: Cool the suspension to 0 °C. Dropwise, add a solution of the secondary tert-butanesulfinamide substrate (1.0 equiv) dissolved in a minimal volume of anhydrous DMF. Stir for 20 minutes.

  • Validation Checkpoint 1: The evolution of hydrogen gas (bubbling) should be visually apparent. The solution will become homogeneous as the sodium salt forms.

• Alkylation: Add Methyl Iodide (MeI, 3.0 equiv) dropwise. Allow the reaction to warm to room temperature and stir for 2 hours[5].

• Quench & Extraction: Carefully quench with saturated aqueous NH₄Cl. Extract with Ethyl Acetate (3x). Wash the combined organic layers with brine (5x) to remove residual DMF.

  • Validation Checkpoint 2 (TLC/LC-MS): Spot the crude mixture on a silica TLC plate (Hexane/EtOAc). The N-methylated product will exhibit a noticeably higher Rf​ value than the starting material due to the loss of the hydrogen-bond donating N-H group. On LC-MS, look for the [M+H]+ peak, which should fragment to show a characteristic loss of 56 Da (isobutylene), confirming the sulfinyl group remains intact.

Protocol B: Microwave-Assisted Peptide Coupling of N-Methyl Variants

Use this protocol to prevent epimerization when incorporating N-methyl-tert-butylsulfinamide-protected amino acids into peptide chains.

• Resin Preparation: Swell the Fmoc-deprotected peptide resin in DMF for 30 minutes.

• Activation: In a separate vial, dissolve the N-methyl-tert-butylsulfenyl-protected amino acid (3.0 equiv) and OxymaPure (3.0 equiv) in DMF. Add N,N'-Diisopropylcarbodiimide (DIC, 3.0 equiv).

• Coupling: Transfer the activated solution to the resin. Place the reaction vessel in a microwave peptide synthesizer.

• Microwave Parameters: Irradiate at 80 °C for exactly 6 minutes[4].

  • Validation Checkpoint 1 (Kaiser/Chloranil Test): Perform a Chloranil test (specific for secondary amines). A color change from blue/green to colorless/yellow confirms complete acylation of the resin-bound secondary amine.

• Deprotection: To remove the tert-butylsulfenyl protecting group, treat the resin with a solution of Pentafluorothiophenol (or standard TFA cleavage cocktails if global deprotection is desired) for 10 minutes[4].

PART 5: References

• Expedient Synthesis of N-Protected/C-Activated Unnatural Amino Acids for Direct Peptide Synthesis Source: Journal of the American Chemical Society / American Peptide Society URL:[Link]

• Molecular basis of the selective binding of MDMA enantiomers to the alpha4beta2 nicotinic receptor subtype Source: University of Barcelona (UB.edu) URL:[Link]

• Synthesis and Applications of tert-Butanesulfinamide Source: Chemical Reviews (ACS Publications) URL:[Link]

• N-tert-Butanesulfinyl imines in the asymmetric synthesis of nitrogen-containing heterocycles Source: Beilstein Journal of Organic Chemistry URL:[Link]

• Synthesis of Enantiomerically Pure N-tert-Butanesulfinyl Imines by the Direct Condensation of tert-Butanesulfinamide with Aldehydes and Ketones Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. BJOC - N-tert-Butanesulfinyl imines in the asymmetric synthesis of nitrogen-containing heterocycles [beilstein-journals.org]
• 4. Ready-Made Amino Acids - Research [americanpeptidesociety.org]
• 5. DSpace [diposit.ub.edu]

overcoming steric hindrance in N-methyl-tert-butylsulfinamide couplings

Answering the call for advanced technical guidance, this support center provides researchers, scientists, and drug development professionals with in-depth troubleshooting strategies for overcoming steric hindrance in N-tert-butylsulfinamide couplings. As a Senior Application Scientist, my goal is to move beyond simple protocols and explain the underlying chemical principles, empowering you to solve challenges in the lab.

A Note on Nomenclature: While the topic specifies "N-methyl-tert-butylsulfinamide," the primary challenge of steric hindrance arises during the initial condensation of a carbonyl compound (aldehyde or ketone) with the chiral auxiliary tert-butanesulfinamide (the N-H compound) to form the N-sulfinyl imine. This guide focuses on this critical, often problematic, first step. The resulting imine is then used in subsequent coupling reactions with various nucleophiles.[1][2]

Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding difficult N-tert-butanesulfinyl imine formations.

Q1: Why is my N-tert-butanesulfinyl imine formation failing or giving low yields, especially with ketones?

A: Low yield is a frequent issue stemming from several core factors. The reaction is a reversible equilibrium process, and the primary goal is to shift this equilibrium towards the imine product.[3]

• Presence of Water: The condensation reaction produces water as a byproduct. Per Le Châtelier's principle, the accumulation of water can drive the reaction backward, hydrolyzing the imine product.[3]

• Reactivity of the Carbonyl: Ketones are inherently less electrophilic and more sterically hindered than aldehydes, making the initial nucleophilic attack by the sulfinamide more difficult.[4]

• Steric Hindrance: Bulky groups on either the sulfinamide (the tert-butyl group) or the ketone can physically block the reactants from approaching each other effectively. This increases the activation energy of the reaction, leading to slow rates and poor yields.[1][4]

• Sub-optimal Conditions: The synthesis of N-tert-butanesulfinyl ketimines is significantly more challenging than that of aldimines, and conditions that work for aldehydes will often fail for ketones.[1]

Q2: What is the most effective reagent for forming N-sulfinyl imines from sterically hindered ketones?

A: For challenging condensations, particularly with ketones, Titanium(IV) ethoxide (Ti(OEt)₄) is the reagent of choice.[5][6][7] It serves a crucial dual role:

• Lewis Acid Catalyst: It coordinates to the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon and making it more susceptible to attack by the sulfinamide nitrogen.

• Water Scavenger: It reacts stoichiometrically with the water produced during the reaction, irreversibly removing it from the equilibrium and driving the reaction toward the imine product.[8]

While reagents like CuSO₄ or MgSO₄ are often sufficient for aldehydes, they typically fail for ketones.[7][9] Ti(OEt)₄ is more Lewis acidic and is required for these less reactive substrates.[9]

Q3: My reaction with a hindered ketone and Ti(OEt)₄ has stalled. What is the most effective next step?

A: The most critical optimization for hindered substrates is the active removal of the alcohol byproduct (ethanol or isopropanol, depending on the titanium alkoxide used).[8] The accumulation of this alcohol can impede the reaction. Removing it from the reaction mixture can dramatically increase the rate, conversion, and overall yield.[8] This is more effective than simply increasing the temperature, though elevated temperatures (60-75 °C) are generally required.[1][8]

Q4: Are there any viable titanium-free methods for extremely hindered ketones?

A: Yes, for substrates that are inaccessible even under optimized Ti(OEt)₄ conditions, a transimination protocol has been developed.[10] This method involves the reaction of the sulfinamide with a pre-formed, highly reactive N-trifluoromethanesulfonyl ketimine at room temperature. This approach avoids the workup and reactor cleaning challenges associated with titanium dioxide byproducts and has proven effective for extremely hindered substrates.[10]

In-Depth Troubleshooting Guides

When standard procedures are insufficient, a systematic approach to optimization is required.

Guide 1: Optimizing Ti(IV)-Mediated Couplings for Hindered Ketones

This guide details an enhanced protocol for difficult ketone substrates, focusing on the critical step of byproduct removal.

The standard Ti(OEt)₄ protocol involves heating the ketone, sulfinamide, and titanium reagent in a solvent like THF.[1] However, for sterically demanding ketones, the reaction often fails to reach completion. The key insight is that the equilibrium is not only affected by water but also by the alcohol generated from the titanium alkoxide.

The following decision tree illustrates a systematic approach to troubleshooting these reactions.

Caption: Troubleshooting workflow for low N-sulfinyl imine yield.

This protocol is adapted from methodologies proven to be effective for challenging substrates.[8]

• Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser with a nitrogen inlet, add the sterically hindered ketone (1.0 equiv).

• Reagents: Add enantiomerically pure tert-butanesulfinamide (1.05 equiv) and a suitable anhydrous solvent (e.g., THF or Toluene, to approx. 0.5 M).

• Titanium Reagent Addition: Add Ti(OEt)₄ or Ti(OiPr)₄ (2.0 equiv) to the stirred mixture at room temperature.

• Heating: Heat the reaction mixture to 60–65 °C.

• Byproduct Removal (Crucial Step): Once at temperature, begin active removal of the alcohol byproduct using one of two methods:

  • Nitrogen Flow: Open the top of the condenser to the atmosphere and gently sweep a stream of dry nitrogen gas over the surface of the reaction mixture. This carries the volatile alcohol away.

  • Vacuum: Apply a gentle vacuum to the system. Be careful to control the vacuum to avoid excessive solvent loss.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting ketone is consumed. These optimized reactions are often significantly faster.

• Workup: Cool the reaction to room temperature. Quench by slowly adding an equal volume of brine or saturated NaHCO₃ solution with vigorous stirring. Filter the resulting suspension (e.g., through Celite®) to remove titanium dioxide solids, washing the filter cake with an organic solvent (e.g., ethyl acetate). Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Parameter	Standard Protocol[1]	Optimized Protocol[8]	Rationale for Change
Reagents	Ketone (1.0 eq), Sulfinamide (1.0-1.1 eq), Ti(OEt)₄ (2.0 eq)	Ketone (1.0 eq), Sulfinamide (1.05 eq), Ti(OR)₄ (2.0 eq)	Stoichiometry is well-established.
Temperature	60-75 °C	60-65 °C	Elevated temperature is necessary but byproduct removal is more critical.
Atmosphere	Inert (Nitrogen/Argon)	Nitrogen Flow or Vacuum	Actively removes alcohol byproduct, shifting equilibrium.
Typical Time	5 - 24+ hours	1 - 5 hours	Reaction rate is dramatically increased.
Applicability	Works for many ketones.	Essential for sterically hindered ketones.	Overcomes equilibrium limitations.

Advanced Strategies & Alternative Methods

For particularly recalcitrant substrates, more advanced techniques may be necessary.

Strategy 1: Microwave-Assisted Synthesis

Microwave irradiation can significantly accelerate the condensation by rapidly reaching and maintaining the high temperatures required for difficult couplings.[5][7] This is often performed with Ti(OEt)₄ under solvent-free conditions, which further helps to drive the reaction forward.

Strategy 2: Titanium-Free Transimination

As mentioned in the FAQs, this novel method circumvents the use of titanium altogether.[10] It is particularly useful for substrates that are sensitive to strong Lewis acids or for large-scale synthesis where removal of titanium byproducts is problematic. The process involves the facile reaction of a sulfinamide with a highly reactive N-triflyl imine, which can be generated in situ.

Caption: Conceptual workflow for titanium-free transimination.[10]

References

• Qin, Y.; et al. (2010). Synthesis and Applications of tert-Butanesulfinamide. Chemical Reviews. [Link]

• Foubelo, F.; et al. (2021). N-tert-Butanesulfinyl imines in the asymmetric synthesis of nitrogen-containing heterocycles. Beilstein Journal of Organic Chemistry. [Link]

• Ellman, J. A.; et al. (2002). N-tert-Butanesulfinyl Imines: Versatile Intermediates for the Asymmetric Synthesis of Amines. Accounts of Chemical Research. [Link]

• Yus, M.; et al. (2021). N-tert-Butanesulfinyl imines in the asymmetric synthesis of nitrogen-containing heterocycles. MDPI. [Link]

• Senanayake, C. H.; et al. (2017). Titanium-Free N-Sulfinyl Ketimine Formation by Transimination. Angewandte Chemie International Edition. [Link]

• Wikipedia. (n.d.). tert-Butanesulfinamide. Wikipedia. [Link]

• Organic-chemistry.org. (n.d.). N-Sulfinyl imine synthesis by oxidation, condensation, hydroamination or rearrangement. Organic Chemistry Portal. [Link]

• Ellman, J. A. (2003). Applications of tert-Butanesulfinamide in the Asymmetric Synthesis of Amines. Pure and Applied Chemistry. [Link]

• Barma, D. K.; et al. (2016). Improved Process for Preparation of tert-Butanesulfinyl Ketimines of Hindered Ketones under Nitrogen Flow. Organic Process Research & Development. [Link]

• Myers, A. G. (n.d.). Synthesis of Chiral Amines by Asymmetric Additions to tert-Butylsulfinimines. Andrew G. Myers Research Group, Harvard University. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. tert-Butanesulfinamide - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. beilstein-journals.org [beilstein-journals.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. N-Sulfinyl imine synthesis by oxidation, condensation, hydroamination or rearrangement [organic-chemistry.org]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Deprotection of N-Methyl-tert-butylsulfinamide Under Basic and Mild Conditions

Introduction

The tert-butanesulfinyl group (Ellman's auxiliary) is a cornerstone of asymmetric amine synthesis. By design, it is highly robust against basic and nucleophilic conditions, allowing orthogonal deprotection strategies (e.g., removing Fmoc or ester groups without affecting the sulfinamide). However, when researchers need to cleave the N-methyl-tert-butylsulfinamide moiety itself on substrates containing highly acid-sensitive functional groups (like acetals or silyl ethers), standard acidic protocols (HCl/MeOH or TFA) lead to substrate degradation.

This guide provides field-proven, causality-driven solutions for troubleshooting and optimizing deprotection under basic or mild nucleophilic conditions.

Troubleshooting Guides & FAQs

Q1: I am attempting to deprotect N-methyl-tert-butylsulfinamide using standard bases (NaOH, Piperidine, or Et₃N) at elevated temperatures, but I only recover unreacted starting material. Why is the reaction failing? A1: The failure is due to steric and electronic shielding, which is an inherent design feature of the protecting group. The bulky tert-butyl group physically blocks the approach of nucleophiles (like hydroxide or amines) to the sulfur center. Additionally, the electron-rich sulfinyl oxygen electronically repels incoming nucleophiles. In standard acidic deprotection, strong acids protonate the sulfinyl oxygen, transforming the sulfur into a highly electrophilic center susceptible to nucleophilic attack. Under purely basic conditions without an electrophilic activator, this protonation does not occur, rendering the S–N bond practically inert [1].

Q2: My target molecule contains an acid-sensitive ketal. How can I achieve deprotection under basic conditions without destroying my molecule? A2: You must bypass the need for protonation by using a soft Lewis acid/oxidant to activate the sulfinyl group. The optimal approach is the Iodine-Mediated Basic Deprotection . By adding stoichiometric iodine (I₂) in the presence of potassium carbonate (K₂CO₃) in a mixed aqueous/organic solvent system, iodine coordinates to the sulfinyl group. This coordination lowers the lowest unoccupied molecular orbital (LUMO) of the sulfur center, allowing hydroxide ions from the basic aqueous medium to attack and cleave the S–N bond. This method completely preserves acid-sensitive ketals and silyl ethers [2].

Q3: Does the N-methylation of the sulfinamide affect the deprotection kinetics compared to secondary (N–H) sulfinamides? A3: Yes. N-methylation removes the slightly acidic N–H proton and increases the steric bulk around the nitrogen-sulfur bond. In base-promoted or nucleophilic cleavage mechanisms, the absence of the N–H proton prevents the formation of a transient sulfinamide anion, altering the transition state. Consequently, N-methyl substrates often require slightly longer reaction times or higher equivalents of the activator to achieve full conversion compared to their N–H counterparts.

Q4: What if my substrate is sensitive to oxidation by Iodine? Is there a non-oxidative, non-acidic alternative? A4: For oxidation-sensitive molecules (e.g., those with free thiols or electron-rich indoles), the Pentafluorothiophenol (C₆F₅SH) Nucleophilic Cleavage is the premier choice. Recently optimized for the synthesis of N-methylated unnatural amino acids, this method relies on the exceptional nucleophilicity and mild acidity of pentafluorothiophenol. It selectively attacks the sulfinyl sulfur, displacing the amine without requiring strong background acidity. This protocol is highly compatible with solid-phase peptide synthesis and preserves delicate functional groups [3].

Data Presentation: Comparison of Deprotection Strategies

Deprotection Method	Reagents	pH Condition	Functional Group Compatibility	Typical Yield
Standard Acidic	HCl in MeOH or TFA	Highly Acidic (pH < 1)	Poor for acetals, silyl ethers, Boc groups.	>95%
Standard Basic	NaOH, Piperidine, Et₃N	Highly Basic (pH > 12)	Excellent, but fails to cleave the sulfinamide.	0% (Recovery)
Iodine-Mediated	I₂, K₂CO₃, THF/H₂O	Mildly Basic (pH ~10)	Preserves acid-sensitive groups. Avoid with free thiols.	70–85%
Thiol Nucleophilic	C₆F₅SH, CH₂Cl₂	Neutral / Mildly Acidic	Excellent for both acid- and oxidation-sensitive groups.	85–98%

Experimental Protocols

Protocol 1: Iodine-Mediated Basic Deprotection (Functional Group Compatible)

Causality Check: The reaction relies on the solubility of both the organic substrate and the inorganic base. The 1:1 THF/Water ratio is critical; altering this ratio will cause biphasic separation and halt the reaction.

• Preparation: In a round-bottom flask, dissolve the N-methyl-tert-butylsulfinamide substrate (1.0 mmol) in 10 mL of a 1:1 (v/v) mixture of THF and deionized water.

• Basification: Add K₂CO₃ (2.0 mmol, 2.0 equiv) to the solution. Stir for 5 minutes to ensure complete dissolution of the base.

• Activation: Add Iodine (I₂, 1.0 mmol, 1.0 equiv) in one portion.

  • Self-Validation: The solution will immediately turn a deep brown/purple color, indicating active iodine in solution.

• Monitoring: Stir at room temperature (20–25 °C) for 2 to 4 hours. Monitor the reaction via TLC (UV and Ninhydrin stain). The disappearance of the starting material and the emergence of a ninhydrin-positive spot confirms amine liberation.

• Quenching: Once complete, add saturated aqueous Na₂S₂O₃ dropwise until the brown iodine color completely disappears, leaving a colorless or pale yellow solution. This confirms the neutralization of all oxidative species.

• Isolation: Extract the aqueous mixture with Ethyl Acetate (3 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude N-methyl amine.

Protocol 2: Mild Nucleophilic Cleavage via Pentafluorothiophenol

Causality Check: Pentafluorothiophenol acts as both a mild proton source and a highly active nucleophile. Using a non-nucleophilic solvent like CH₂Cl₂ ensures the thiol exclusively attacks the sulfinyl group without solvent competition.

• Preparation: Dissolve the N-methylated substrate (1.0 mmol) in anhydrous CH₂Cl₂ (10 mL) under an inert atmosphere (Nitrogen or Argon).

• Reagent Addition: Add pentafluorothiophenol (2.0 mmol, 2.0 equiv) via syringe. (Caution: Conduct in a fume hood due to the strong odor of thiols).

• Reaction: Stir at room temperature for 15–30 minutes.

  • Self-Validation: The rapid kinetics of this reaction mean that prolonged stirring is unnecessary. If TLC shows incomplete conversion after 30 minutes, verify the anhydrous nature of your solvent, as water can competitively hydrogen-bond with the thiol.

• Purification: Concentrate the reaction mixture directly under reduced pressure. Purify the residue via flash column chromatography to separate the liberated N-methyl amine from the fluorinated thio-byproducts.

Mandatory Visualization

Mechanistic divergence of N-methyl-tert-butylsulfinamide deprotection under various conditions.

References

• Synthesis and Applications of tert-Butanesulfinamide Chemical Reviews
• Iodine mediated deprotection of N-tert-butanesulfinyl amines: a functional group compatible method Chemical Communic
• Expedient Synthesis of N-Protected/C-Activated Unnatural Amino Acids for Direct Peptide Synthesis Journal of the American Chemical Society

Technical Support Center: Troubleshooting Gold-Catalyzed N-Methyl-tert-butylsulfinamide Additions

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently assist researchers in optimizing complex organometallic transformations. The gold-catalyzed addition of chiral N-methyl-tert-butylsulfinamides to ynamides, pioneered by[1], is a powerful methodology for the expedient synthesis of N-protected/C-activated unnatural amino acids (UAAs).

While this chemistry is robust and directly bridges UAA synthesis with solid-phase peptide assembly, the extreme electrophilicity of gold(I) and the stereochemical sensitivity of the intermediates require precise control. Below is a comprehensive troubleshooting guide designed to explain the causality behind common side reactions and provide field-proven, self-validating solutions.

Troubleshooting Guides & FAQs

Q1: Why is my reaction yielding a mixture of (E) and (Z) isomers instead of the exclusive (Z)-geometry N,O-ketene acetal? Causality & Solution: The geometric outcome of this reaction is entirely dictated by the transition state during the nucleophilic attack of the sulfinamide onto the gold-activated keteniminium intermediate. If you are observing (E)-isomers, your supporting ligand is insufficiently bulky, allowing for competitive syn-addition. To prevent this, you must use the BrettPhos ligand[1]. The extreme steric bulk of BrettPhos creates a highly congested chiral pocket that completely suppresses the syn-pathway, strictly enforcing a gold-catalyzed anti-addition. This geometric control guarantees the exclusive formation of the (Z)-isomer[2].

Q2: I am observing significant epimerization of the chiral N-methyl-tert-butylsulfinyl group. How can I suppress this? Causality & Solution: The tert-butylsulfinyl group is stereochemically labile under prolonged thermal stress, leading to pyramidal inversion at the sulfur center. To prevent epimerization, you must strictly control the thermal input. Standard solution-phase reactions should not exceed 50 °C[1]. If higher temperatures are required for sterically hindered substrates, transition to a microwave-assisted protocol at 80 °C, capping the reaction time at exactly 6 minutes[2]. This kinetic control achieves full conversion while maintaining epimerization strictly below 0.1%[2].

Q3: My gold catalyst deactivates rapidly, resulting in stalled reactions and poor yields. What is causing this? Causality & Solution: Cationic Gold(I) species are highly electrophilic and easily poisoned by coordinating impurities or strongly coordinating counterions (e.g., chlorides or triflates), which outcompete the ynamide substrate for the active metal site. To prevent premature catalyst deactivation, you must generate the active species using NaBARF (sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate)[1]. The BARF anion is exceptionally non-coordinating, preserving the extreme electrophilicity of the gold center required to activate the ynamide.

Q4: LC-MS analysis shows hydrolyzed byproducts instead of the intact N-protected/C-activated amino acid. How do I isolate the intact product? Causality & Solution: The product of this addition is an N,O-ketene acetal, which functions as a mildly activated carboxylic acid. While bench-stable under neutral conditions, the highly reactive intermediate is susceptible to nucleophilic attack by adventitious water during the catalytic cycle. You must ensure strictly anhydrous conditions using flame-dried glassware, Schlenk techniques, and freshly distilled solvents to prevent premature hydrolysis.

Quantitative Data Summarization

The table below summarizes the causal relationship between reaction conditions, yield, and stereochemical integrity based on standard optimization parameters for this methodology[1],[2].

Ligand / Catalyst System	Counterion	Temperature	Time	Yield (%)	Enantiomeric Excess (ee)	Epimerization
Unoptimized Phosphines	AgNTf₂	60 °C	12 h	< 60%	< 80%	> 2.0%
BrettPhosAu(I)	NaBARF	50 °C	12 h	> 90%	≥ 95%	< 0.5%
BrettPhosAu(I) (Microwave)	NaBARF	80 °C	6 min	> 95%	≥ 95%	< 0.1%

Experimental Protocols: Self-Validating Methodology

This step-by-step protocol for the gold-catalyzed synthesis of UAAs incorporates built-in validation checkpoints to ensure system integrity before proceeding to subsequent steps.

Step 1: Catalyst Activation (Strictly Anhydrous)

• In a nitrogen-filled glovebox, weigh 5.0 mol % of BrettPhosAuCl and 5.0 mol % of NaBARF into a flame-dried Schlenk tube.

• Causality: NaBARF abstracts the chloride, generating the highly active, non-coordinated BrettPhosAu(I) cation.

• Self-Validation Checkpoint: Add 2.0 mL of anhydrous dichloromethane (DCM). The mixture must resolve into a clear, homogeneous solution after 5 minutes of stirring. A cloudy suspension indicates wet NaBARF or failed chloride abstraction; do not proceed.

Step 2: Substrate Addition

• Dissolve 1.0 equivalent of the ynamide substrate and 1.2 equivalents of chiral N-methyl-tert-butylsulfinamide in 1.0 mL of anhydrous DCM.

• Add this solution dropwise to the active catalyst mixture under a positive pressure of nitrogen.

Step 3: Reaction Execution

• Seal the Schlenk tube and heat the reaction to exactly 50 °C using a precisely calibrated heating block. Stir for 12 hours.

• (Alternative for hindered substrates): Transfer to a microwave vial and heat at 80 °C for exactly 6 minutes.

Step 4: Self-Validation & Quenching

• Self-Validation Checkpoint: Perform a TLC check (Hexanes/EtOAc). The highly UV-active ynamide spot must be completely consumed and replaced by a lower Rf​ spot corresponding to the N,O-ketene acetal.

• Quench the reaction by filtering the mixture through a short pad of basic alumina to remove the gold catalyst, preventing any post-reaction epimerization during concentration.

Step 5: Purification

• Concentrate the filtrate under reduced pressure.

• Upgrade the product to enantiopurity (>99% ee) via simple recrystallization from a mixture of hexanes and ethyl acetate[1].

Visualizations

Mechanistic pathway of gold-catalyzed anti-addition ensuring (Z)-geometry.

Step-by-step experimental workflow for the synthesis of unnatural amino acids.

References

• Title: Expedient Synthesis of N-Protected/C-Activated Unnatural Amino Acids for Direct Peptide Synthesis Source: Journal of the American Chemical Society URL: [Link]

• Title: Ready-Made Amino Acids Source: American Peptide Society URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Ready-Made Amino Acids - Research [americanpeptidesociety.org]

Reference Data & Comparative Studies

A Comparative Guide for Asymmetric Synthesis: N-methyl-tert-butylsulfinamide vs. The Standard Ellman's Auxiliary

In the precise and demanding field of peptide synthesis and drug development, establishing stereochemical control is not merely an academic exercise—it is a fundamental requirement for efficacy and safety. Chiral auxiliaries are indispensable tools that guide chemical reactions to yield a specific enantiomer. For decades, tert-butanesulfinamide, known widely as the Ellman's auxiliary, has been the gold standard, a reliable workhorse in the asymmetric synthesis of chiral amines and amino acids.[1][2] However, the continuous drive for innovation prompts the exploration of derivatives like N-methyl-tert-butylsulfinamide.

This guide provides a deep, mechanism-driven comparison between the canonical Ellman's auxiliary and its N-methylated counterpart. We will move beyond a simple list of pros and cons to explain the critical mechanistic distinctions, helping researchers and process chemists make informed decisions for their synthetic strategies.

The Gold Standard: tert-Butanesulfinamide (Ellman's Auxiliary)

Introduced by Jonathan A. Ellman, enantiopure tert-butanesulfinamide has revolutionized asymmetric amine synthesis due to its high stereoselectivity, broad substrate scope, and operational simplicity.[2][3] Its impact is evident in thousands of publications and patents, and it is frequently employed on industrial scales for the production of pharmaceutical agents.[2][4]

Mechanism of Stereocontrol

The efficacy of the Ellman's auxiliary hinges on a predictable, three-step sequence:

• Imine Formation: The sulfinamide readily condenses with a wide array of aldehydes and ketones to form stable N-sulfinyl imines (sulfinimines).[1][5]

• Diastereoselective Nucleophilic Addition: The core of the stereocontrol lies in this step. The bulky tert-butylsulfinyl group effectively shields one face of the imine. For many organometallic nucleophiles (e.g., Grignard reagents), the reaction proceeds through a rigid, six-membered chair-like transition state, where the metal cation chelates between the sulfinyl oxygen and the imine nitrogen.[6] This chelation-controlled model forces the nucleophile to attack from the opposite, less-hindered face, resulting in consistently high diastereoselectivity.[6]

• Auxiliary Cleavage: The sulfinyl group is easily cleaved under mild acidic conditions, such as hydrochloric acid in a protic solvent, to liberate the desired chiral amine with high enantiomeric purity.[7]

The robustness of this chelation-controlled pathway is the primary reason for the auxiliary's widespread success.

Caption: Reaction pathway using the standard Ellman's auxiliary.

The N-Methylated Variant: A Mechanistic Divergence

The introduction of a methyl group onto the nitrogen of the sulfinamide (N-methyl-tert-butylsulfinamide) may seem like a minor structural tweak, but it fundamentally alters the auxiliary's mechanism of action. While not a mainstream reagent like its predecessor, understanding its properties is key for specialized applications.

The Critical Impact of N-Methylation

The primary consequence of replacing the N-H proton with an N-methyl group is the elimination of the chelation-controlled pathway . The N-H proton is essential for forming the six-membered transition state with the metal of the organometallic reagent.[6] Without it, the reaction is forced to proceed through a non-chelated, "open" transition state.

This has profound implications for stereoselectivity:

• Altered Stereochemical Outcome: The stereochemistry of an open transition state is dictated primarily by sterics, minimizing dipole-dipole interactions. This often leads to the opposite diastereomer compared to the chelation-controlled pathway.

• Potentially Lower Selectivity: Open transition states are generally more flexible and higher in energy than their rigid, chelated counterparts. This can result in lower diastereoselectivity, as the energy difference between competing pathways is smaller.

Therefore, N-methyl-tert-butylsulfinamide is not a simple "drop-in" replacement but rather a distinct tool for achieving a different stereochemical outcome where non-chelation models are preferred or required.

Performance Comparison: A Head-to-Head Analysis

Feature	tert-Butanesulfinamide (Ellman's Auxiliary)	N-methyl-tert-butylsulfinamide (Predicted)
Primary Mechanism	Chelation-controlled six-membered transition state with many organometallics.[6]	Non-chelated "open" transition state model.
Stereochemical Control	High, predictable diastereoselectivity for a broad range of substrates.[3][5]	Outcome is substrate-dependent; may provide access to the opposite diastereomer or exhibit lower selectivity.
Key Requirement	Requires a Lewis acidic metal (e.g., Mg, Zn, Ti) in the nucleophile for chelation.	Does not rely on chelation; may be used to intentionally avoid this pathway.
Cleavage Conditions	Mild acidic conditions (e.g., HCl/MeOH) are sufficient.[7]	Likely requires similar or slightly more forcing acidic conditions due to the increased stability of the N-S bond.
Auxiliary Recovery	Well-established protocols exist for recycling the auxiliary, a key advantage for large-scale synthesis.[8][9]	Recovery would follow similar principles but is less documented.
Ideal Application	General-purpose asymmetric synthesis of a wide variety of chiral amines and amino acids.	Specialized synthesis where the "anti-Ellman" diastereomer is desired or where chelation is problematic.

Detailed Experimental Protocol: Asymmetric Synthesis Using Ellman's Auxiliary

This protocol details a representative synthesis of a chiral amine using the standard, well-validated tert-butanesulfinamide.

Part 1: Synthesis of N-tert-Butanesulfinyl Imine

• To a round-bottom flask, add the aldehyde or ketone (1.0 equiv), (R)- or (S)-tert-butanesulfinamide (1.05 equiv), and a suitable solvent like dichloromethane (DCM) or tetrahydrofuran (THF).

• Add a dehydrating agent. For aldehydes, anhydrous CuSO₄ (2.0 equiv) is effective. For ketones, Ti(OEt)₄ (2.0 equiv) is typically required.[5]

• Stir the mixture at room temperature until analysis (TLC or ¹H NMR) shows complete consumption of the limiting reagent.

• Filter the reaction mixture through a pad of celite to remove the dehydrating agent. Rinse the pad with the solvent.

• Concentrate the filtrate under reduced pressure. The resulting crude N-sulfinyl imine is often of sufficient purity to be used directly in the next step.

Part 2: Diastereoselective Nucleophilic Addition

• Dissolve the crude N-sulfinyl imine in an anhydrous, aprotic solvent (e.g., THF or Et₂O) under an inert atmosphere (N₂ or Ar) and cool the solution to -78 °C or -48 °C.

• Slowly add the organometallic nucleophile (e.g., Grignard reagent, 1.5 equiv) dropwise via syringe, maintaining the low temperature.

• Stir the reaction at this temperature for several hours until the reaction is complete.

• Quench the reaction by the slow addition of a saturated aqueous NH₄Cl solution.

• Allow the mixture to warm to room temperature. Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Part 3: Auxiliary Cleavage

• Dissolve the crude sulfinamide product in methanol.

• Add a solution of HCl (e.g., 4 M in dioxane, 3-4 equiv) and stir the mixture at room temperature.

• Monitor the reaction for the disappearance of the starting material.

• Concentrate the mixture under reduced pressure to obtain the crude amine hydrochloride salt. The auxiliary can be recovered from the reaction mixture following established literature procedures.[8][9]

Conclusion and Recommendation

For researchers and drug development professionals, the standard Ellman's auxiliary (tert-butanesulfinamide) remains the superior and recommended choice for the vast majority of asymmetric amine syntheses. Its reliability, broad scope, and predictable, high stereoselectivity, all underpinned by a well-understood chelation-controlled mechanism, make it an exceptionally powerful tool.

N-methyl-tert-butylsulfinamide should be viewed not as an improved version, but as a specialized reagent for interrogating a different mechanistic pathway. Its use is warranted only in specific scenarios where the diastereomer produced via an open transition state is the desired product, or in cases where the standard chelation pathway is for some reason disfavored. For any new synthesis, the standard Ellman's auxiliary is the logical and most promising starting point.

References

• Aggarwal, V. K., et al. (2009). The fate of the tert-butylsulfinyl auxiliary after acid-promoted cleavage—a method for recycling t-BuSONH2. Tetrahedron Letters, 50(26), 3482–3484. [Link]

• Myers, A. G. Research Group. Synthesis of Chiral Amines by Asymmetric Additions to tert-Butylsulfinimines (Ellman Auxiliary). Harvard University. [Link]

• Cannon, J. S., et al. (2018). Diastereoselective Synthesis of Unnatural Amino Acids by Alkylation of α-tert-Butanesulfinamide Auxiliary-Bound Enolates. The Journal of Organic Chemistry, 83(19), 11836-11848. [Link]

• Morton, D. (2017). Advances in the Application of N-Sulfinyl Auxiliaries to the Synthesis of Pyrrolidines and α-Amino Acid Derivatives. University of Birmingham Research Archive. [Link]

• Kiełbasiński, P., & Mikołajczyk, M. (2020). Modern Stereoselective Synthesis of Chiral Sulfinyl Compounds. Molecules, 25(21), 5113. [Link]

• Robak, M. T., Herbage, M. A., & Ellman, J. A. (2010). Synthesis and Applications of tert-Butanesulfinamide. Chemical Reviews, 110(6), 3600–3740. [Link]

• Wikipedia. tert-Butanesulfinamide. [Link]

• Philip, R. M., et al. (2020). Applications of tert-butanesulfinamide in the synthesis of N-heterocycles via sulfinimines. RSC Advances, 10(69), 42441–42456. [Link]

• Ellman Laboratory. Asymmetric Synthesis of Amines. Yale University. [Link]

• Wang, B., & Zhong, F. (2021). Practical and Asymmetric Synthesis of Apremilast Using Ellman's Sulfinamide as a Chiral Auxiliary. Molbank, 2021(3), M1275. [Link]

• Ferreira, F., & Botuha, C. (2009). The fate of the tert-butylsulfinyl auxiliary after acid-promoted cleavage—a method for recycling t-BuSONH2. University of Bristol Research Portal. [Link]

• Jin, Q. (2013). Synthesis of fluorinated chiral amines using N-tert-butylsulfinyl imines. Future Medicinal Chemistry, 5(5), 597-613. [Link]

• Carreño, M. C., & García Ruano, J. L. (2021). N-tert-Butanesulfinyl imines in the asymmetric synthesis of nitrogen-containing heterocycles. Beilstein Journal of Organic Chemistry, 17, 1096–1140. [Link]

• Ellman, J. A. (2003). Applications of tert-Butanesulfinamide in the Asymmetric Synthesis of Amines. Pure and Applied Chemistry, 75(1), 39-46. [Link]

• Owens, T. D., & Ellman, J. A. (2002). N-tert-Butanesulfinyl Imines: Versatile Intermediates for the Asymmetric Synthesis of Amines. Accounts of Chemical Research, 35(11), 984–995. [Link]

Sources

• 1. tert-Butanesulfinamide - Wikipedia [en.wikipedia.org]
• 2. Asymmetric Synthesis of Amines | Ellman Laboratory [ellman.chem.yale.edu]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 7. pubs.acs.org [pubs.acs.org]
• 8. bristol.ac.uk [bristol.ac.uk]
• 9. research-information.bris.ac.uk [research-information.bris.ac.uk]

comparing Fmoc-based synthesis compatibility with N-methyl-tert-butylsulfinamide

Comparison Guide: Fmoc-Based Peptide Synthesis vs. N-methyl-tert-butylsulfinamide Methodology for N-Methylated Peptides

Executive Summary

The incorporation of N-methyl amino acids into peptide sequences is a critical strategy in modern drug development for enhancing proteolytic stability, modulating bioactivity, and improving oral bioavailability[1]. However, traditional Fmoc/tBu Solid-Phase Peptide Synthesis (SPPS) struggles significantly with these modifications. The severe steric hindrance of the N-methyl group leads to prolonged coupling times, incomplete reactions, and high rates of epimerization (racemization)[1].

A groundbreaking methodology published in February 2026 by the Zhang Group at UC Santa Barbara introduces a highly efficient alternative: unnatural amino acid building blocks derived from N-methyl-tert-butylsulfinamide[1]. This guide objectively compares the traditional Fmoc approach with this novel sulfinamide strategy, providing mechanistic insights, quantitative data, and self-validating experimental protocols to help researchers optimize their synthesis workflows.

Mechanistic Causality: Overcoming the N-Methylation Bottleneck

The Limitations of Traditional Fmoc/tBu SPPS In standard Fmoc/tBu SPPS, the α-amino group is temporarily protected by the base-labile Fmoc group, while side chains are protected by acid-labile tBu groups[2]. When attempting to couple an Fmoc-protected N-methyl amino acid to a resin-bound secondary amine, the steric bulk of the N-methyl group drastically reduces the nucleophilicity of the incoming amine[3]. To force the reaction to completion, researchers must use strong activation reagent cocktails (e.g., HATU/HOAt or DIC/Oxyma) and extended reaction times (often 12–24 hours). This prolonged activation state increases the likelihood of oxazolone intermediate formation, which directly causes epimerization of the chiral center, compromising the enantiopurity of the final peptide.

The N-methyl-tert-butylsulfinamide Breakthrough The fundamentally redesigns the building block[1]. Synthesized via mild gold(I) catalysis from terminal alkynes, these unnatural amino acids possess a dual functionality that eliminates the traditional bottlenecks[1]:

• Inherent Activation : The carboxylic acid moiety is mildly pre-activated, meaning it can enter a peptide coupling reaction without any additional external activation reagents[1].

• Streamlined Protection : The nitrogen is protected by a novel tert-butylsulfenyl group[1]. This group is completely stable under the basic conditions used in standard SPPS but can be cleanly removed in minutes using trifluoroacetic acid (TFA) or pentafluorothiophenol[1].

By removing the separate activation step and utilizing a highly reactive, pre-activated intermediate, this method bypasses the slow kinetics of traditional Fmoc coupling. The transition state is highly controlled, suppressing epimerization to negligible levels (<0.1%) even under microwave irradiation[1].

Caption: Workflow comparison between traditional Fmoc SPPS and the novel sulfinamide methodology.

Quantitative Data Comparison

The following table summarizes the performance metrics of both methodologies based on recent empirical data[1].

Parameter	Traditional Fmoc SPPS	N-methyl-tert-butylsulfinamide Strategy
Protecting Group	Fmoc (Base-labile)	tert-butylsulfenyl (Acid/Thiol-labile)
Activation Reagents	HATU, HOAt, DIC, Oxyma	None required (Pre-activated)
Coupling Time	12–24 hours (Ambient)	6 minutes (Microwave 80°C) or 3 hours (Ambient)
Epimerization Rate	High (Requires strict thermal control)	< 0.1%
Deprotection Condition	20% Piperidine in DMF	TFA or Pentafluorothiophenol
Overall Efficiency	Variable (Highly sequence dependent)	Consistently High (>95% conversion)

Self-Validating Experimental Protocols

To ensure scientific integrity and prevent the accumulation of deletion sequences, both protocols below are designed as self-validating systems . Researchers must verify the success of critical steps before proceeding.

Protocol 1: Traditional Fmoc/tBu Coupling of N-methyl Amino Acids

Note: This protocol requires stringent monitoring due to the poor nucleophilicity of secondary amines.

• Resin Preparation : Swell 0.1 mmol of Fmoc-amino acid-loaded resin in DMF for 30 minutes[3].

• Fmoc Deprotection : Treat the resin with 20% piperidine in DMF for 2 × 10 minutes[3]. Wash thoroughly with DMF (5 × 10 mL).

• Validation Check 1 (Chloranil Test) : Perform a Chloranil test. A positive result (blue/green beads) confirms the presence of free secondary amines. (Crucial: The standard Kaiser test will yield a false negative for N-methyl amines).

• Activation & Coupling : In a separate vial, dissolve 0.4 mmol Fmoc-N-Me-AA-OH, 0.38 mmol HATU, and 0.4 mmol HOAt in DMF. Add 0.8 mmol DIPEA. Stir for 2 minutes to pre-activate, then add to the resin. Agitate at ambient temperature for 12–24 hours.

• Validation Check 2 : Repeat the Chloranil test. A negative result (colorless beads) confirms complete coupling. If positive, perform a second coupling cycle with fresh reagents before proceeding to the next deprotection step.

Protocol 2: Direct Coupling of N-methyl-tert-butylsulfinamide Building Blocks

This protocol leverages the pre-activated nature of the building blocks for rapid, epimerization-free assembly[1].

• Resin Preparation : Swell 0.1 mmol of resin in DMF for 30 minutes.

• Coupling : Dissolve 0.3 mmol of the N-methyl-tert-butylsulfinamide building block and Potassium oxymate in DMF. Add the solution directly to the resin. No external activation reagents (like HATU) are added[1].

• Reaction Conditions : Subject the reaction vessel to microwave irradiation at 80°C for exactly 6 minutes[1]. (Alternatively, agitate at ambient temperature for 3 hours).

• Validation Check 1 (LC-MS Micro-cleavage) : Withdraw a 1 mg aliquot of resin. Cleave using 95% TFA for 10 minutes, precipitate in cold ether, and analyze via LC-MS. This validates the expected mass shift and confirms <0.1% epimerization before continuing.

• Deprotection : Treat the resin with a standard TFA cleavage cocktail (or pentafluorothiophenol for acid-sensitive sequences) for 5–10 minutes to cleanly remove the tert-butylsulfenyl protecting group[1]. Wash thoroughly with DMF.

Caption: Mechanistic pathway of Gold(I)-catalyzed ynamide activation and stereoselective addition.

Conclusion

While the Fmoc/tBu strategy remains the foundational standard for general peptide synthesis, its compatibility with N-methylated sequences is inherently limited by steric and kinetic constraints. The introduction of N-methyl-tert-butylsulfinamide-derived building blocks represents a paradigm shift. By embedding activation directly into the monomer and utilizing a highly stable but easily removable tert-butylsulfenyl protecting group, researchers can now achieve rapid, epimerization-free synthesis of complex N-methylated therapeutics.

References

• Ready-Made Amino Acids: Expedient Synthesis of N-Protected/C-Activated Unnatural Amino Acids for Direct Peptide Synthesis - American Peptide Society (Reflecting J. Am. Chem. Soc. 2026, 148, 5, 5615–5622). Available at: [Link]

Sources

• 1. Ready-Made Amino Acids - Research [americanpeptidesociety.org]
• 2. Fmoc / t-Bu Solid Phase Synthesis - Sunresin [seplite.com]
• 3. benchchem.com [benchchem.com]

A Researcher's Guide to Validating and Minimizing Epimerization in N-Alkyl-tert-butylsulfinamide Couplings

Introduction: The Central Role of Stereochemical Integrity

In the landscape of modern asymmetric synthesis, the tert-butanesulfinamide chiral auxiliary, pioneered by Ellman, stands as a cornerstone for the stereocontrolled synthesis of chiral amines.[1] Its widespread adoption in both academic and industrial settings is a testament to its reliability and the high diastereoselectivities it typically imparts in additions to N-sulfinyl imines.[2][3] However, the stereogenic sulfur center, the very heart of this auxiliary's function, is not impervious to racemization. Epimerization at this center during coupling or subsequent synthetic manipulations can compromise the diastereomeric and, ultimately, the enantiomeric purity of the final product. This guide provides a comprehensive framework for understanding, validating, and minimizing epimerization rates, ensuring the stereochemical fidelity of your synthetic route.

Part 1: The Mechanism of Epimerization - Understanding the "Why"

The stereochemical stability of the tert-butanesulfinyl group is generally robust, particularly under standard conditions for imine formation which show no racemization of the sulfinyl stereocenter.[1] However, under certain basic or thermally elevated conditions, the potential for epimerization arises. The generally accepted mechanism involves the deprotonation of the sulfinamide nitrogen, which can lead to a stereochemically labile intermediate. Reprotonation can then occur from either face, leading to a loss of stereochemical information. While the exact nature of the intermediate is subject to reaction conditions, this acid-base equilibrium is the critical pathway to consider.

Factors that increase the acidity of the N-H bond or stabilize the resulting anion can accelerate this process. It is a constant competition between the desired reaction rate (e.g., coupling) and the undesired rate of epimerization.[4]

Caption: Workflow for a systematic epimerization validation study.

Experimental Protocol: A Comparative Coupling Study

This protocol provides a template for comparing the effect of two different bases on epimerization during an amide coupling reaction.

• Reaction Setup: In two separate oven-dried flasks under an inert atmosphere (N₂ or Ar), dissolve the N-methyl-tert-butylsulfinamide-protected amino acid (1.0 equiv) in anhydrous DCM (0.1 M).

• Activation: Add the coupling partner (e.g., an amine, 1.1 equiv), a coupling agent (e.g., HBTU, 1.1 equiv) to each flask.

• Variable Introduction:

  • Flask A: Add N,N-diisopropylethylamine (DIEA, 2.5 equiv) at 0 °C.

  • Flask B: Add a stronger base, such as Lithium bis(trimethylsilyl)amide (LHMDS, 1.0 M in THF, 2.2 equiv), dropwise at -40 °C.

• Monitoring: Stir both reactions at the specified temperature. Aliquots (e.g., 50 µL) should be taken at set time points (e.g., 1h, 4h, 12h, 24h), immediately quenched into a vial containing 1 mL of cold, saturated aq. NH₄Cl, and extracted with ethyl acetate for analysis.

• Workup: Upon completion, quench the bulk reactions as described above, perform a standard aqueous workup, dry the organic layer over Na₂SO₄, and concentrate in vacuo.

• Analysis: Analyze the crude product mixture from each reaction to determine the diastereomeric ratio (d.r.).

Analytical Best Practices for Quantifying Diastereomeric Ratios

Accurate determination of the d.r. is the cornerstone of a validation study. The choice of method depends on the analyte's properties and available instrumentation. [5]

• Chiral High-Performance Liquid Chromatography (HPLC) / Supercritical Fluid Chromatography (SFC): This is often the gold standard for separating and quantifying stereoisomers. [6]It offers high sensitivity and accuracy but requires method development to find a suitable chiral stationary phase and mobile phase system. [7]* Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is a powerful, non-destructive tool. Diastereomers are distinct compounds and should exhibit unique signals. [5] * Direct Integration: Identify well-resolved, non-overlapping signals corresponding to each diastereomer. Protons alpha to the stereogenic center or on bulky groups like the tert-butyl are often good candidates. The d.r. is determined by the ratio of the signal integrals. [8] * Chiral Derivatizing/Solvating Agents: If signals overlap, chiral derivatizing agents (e.g., Mosher's acid) can be used to convert the enantiomeric products (after auxiliary cleavage) into diastereomers with potentially better-resolved NMR signals. [7]Chiral solvating agents can also be used to induce separation of signals. [6] * Advanced NMR: Techniques like band-selective pure shift NMR can simplify complex spectra by collapsing multiplets into singlets, significantly improving resolution for easier integration. [9]

Conclusion: A Proactive Approach to Stereocontrol

The N-tert-butylsulfinamide auxiliary is a powerful tool for asymmetric synthesis, and its stereochemical integrity is generally high. [1][10]However, epimerization is a potential risk that must be understood and controlled, particularly when deviating from established protocols or when using strongly basic conditions. By understanding the underlying mechanism and systematically validating key reaction parameters—base, solvent, and temperature—researchers can design robust synthetic routes that minimize the risk of epimerization. A proactive approach, incorporating careful analytical monitoring, ensures that the final product's stereochemical purity is a reflection of the method's design, not a consequence of unintended side reactions.

References

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• Durand, A.-C., et al. (2012). Electrochemical Cleavage of Sulfonamides: An Efficient and Tunable Strategy to Prevent β-Fragmentation and Epimerization. Organic Letters. Available at: [Link]

• Ellman, J. A., et al. (2010). Synthesis and Applications of tert-Butanesulfinamide. Chemical Reviews. Available at: [Link]

• Foubelo, F., & Yus, M. (2021). N-tert-Butanesulfinyl imines in the asymmetric synthesis of nitrogen-containing heterocycles. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Kiełbasiński, P., & Mikołajczyk, M. (2020). Modern Stereoselective Synthesis of Chiral Sulfinyl Compounds. Chemical Reviews. Available at: [Link]

• Xu, M.-H., et al. (2008). An Advance on Exploring N-tert-Butanesulfinyl Imines in Asymmetric Synthesis of Chiral Amines. Accounts of Chemical Research. Available at: [Link]

• Willis, M. C., et al. (2022). A Silyl Sulfinylamine Reagent Enables the Modular Synthesis of Sulfonimidamides via Primary Sulfinamides. Organic Letters. Available at: [Link]

• Yagupolskii, L. M., et al. (2025). Recent advances in the asymmetric functionalization of N-(tert-butylsulfinyl)polyfluoroalkyl imines. Journal of Organic and Pharmaceutical Chemistry. Available at: [Link]

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• Foubelo, F., & Yus, M. (2021). Stereoselective Synthesis of δ- and ε-Amino Ketone Derivatives from N-tert-Butanesulfinyl Aldimines and Functionalized Organolithium Compounds. Molecules. Available at: [Link]

• Imperiali, B., et al. (2014). Enhanced Epimerization of Glycosylated Amino Acids During Solid Phase Peptide Synthesis. Journal of the American Chemical Society. Available at: [Link]

• Tang, T. P., & Ellman, J. A. (1999). The tert-Butanesulfinyl Group: An Ideal Chiral Directing Group and Boc-Surrogate for the Asymmetric Synthesis and Applications of β-Amino Acids. The Journal of Organic Chemistry. Available at: [Link]

• Hussein, W. M., et al. (2021). Epimerisation in Peptide Synthesis. Molecules. Available at: [Link]

• Clayden, J., & Yasin, S. A. (2009). The fate of the tert-butylsulfinyl auxiliary after acid-promoted cleavage—a method for recycling. Tetrahedron Letters. Available at: [Link]

• Scheidt, K. A., et al. (2014). Synthesis of Enantioenriched Homopropargylic Sulfonamides by a Three Component Reaction of Aldehydes, Sulfonamides, and Chiral Allenylsilanes. Organic Letters. Available at: [Link]

• Reddy, Ch. V., et al. (2011). Thermal rearrangement of tert-butylsulfinamide. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Manna, S., & Antonchick, A. P. (2024). Strategic Synthesis of Sulfinamides as Versatile S(IV) Intermediates. Accounts of Chemical Research. Available at: [Link]

• Willis, M. C., et al. (2020). Sulfinamide Synthesis Using Organometallic Reagents, DABSO, and Amines. The Journal of Organic Chemistry. Available at: [Link]

• Bodanszky, M. (n.d.). Racemization Assays. Thieme. Available at: [Link]

• Kannappan, V. (2025). Part 7: Analytical Techniques for Stereochemistry. Chiralpedia. Available at: [Link]

• Manna, S., & Antonchick, A. P. (2024). Strategic Synthesis of Sulfinamides as Versatile S(IV) Intermediates. Accounts of Chemical Research. Available at: [Link]

• Yang, Y., et al. (2024). Catalytic Asymmetric Synthesis of Sulfinamides via Cu-Catalyzed Asymmetric Addition of Aryl Boroxines to Sulfinylamines. Journal of the American Chemical Society. Available at: [Link]

• Patel, S. A., et al. (2022). Synthesis, Characterization, Mesomorphic Study of Some Novel Sulphonamide Schiff Base Derivatives and their Antimicrobial Evaluation. World Scientific News. Available at: [Link]

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• Willis, M. C., et al. (2023). Photocatalytic Carboxylate to Sulfinamide Switching Delivers a Divergent Synthesis of Sulfonamides and Sulfonimidamides. Journal of the American Chemical Society. Available at: [Link]

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A Comparative Guide to NMR Validation of Z-Geometry in N-methyl-tert-butylsulfinamide Intermediates

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry, particularly in the development of chiral amines for pharmaceuticals, the precise control and validation of stereochemistry are paramount. N-methyl-tert-butylsulfinamide intermediates, particularly N-sulfinyl imines, are powerful chiral auxiliaries that enable the stereoselective synthesis of a wide array of amine-containing molecules. The geometric configuration—specifically the Z-geometry—around the C=N bond of these intermediates is a critical determinant of the stereochemical outcome of subsequent nucleophilic additions. This guide provides an in-depth technical comparison of Nuclear Magnetic Resonance (NMR) spectroscopic methods for the unambiguous validation of this Z-geometry, supported by experimental data and protocols.

The Decisive Role of Geometry in Stereoselective Synthesis

The geometry of N-sulfinyl imine intermediates dictates the facial selectivity of nucleophilic attack. The tert-butylsulfinyl group, a potent chiral director, orients itself in space to minimize steric hindrance, thereby creating a sterically differentiated environment around the imine carbon. The Z-isomer, where the larger substituent on the imine carbon is syn to the sulfinyl group, and the E-isomer, where it is anti, present distinct steric environments to an incoming nucleophile. Consequently, the ability to reliably determine and control the E/Z isomeric ratio is fundamental to achieving high diastereoselectivity in the synthesis of chiral amines.

NMR Spectroscopy: The Gold Standard for Geometric Validation in Solution

While X-ray crystallography provides definitive structural information in the solid state, NMR spectroscopy is the preeminent technique for determining the geometry of molecules in solution, which is the medium in which most synthetic reactions occur. Various NMR techniques can be employed to differentiate between Z and E isomers, with the Nuclear Overhauser Effect (NOE) being the most conclusive.

The Power of Through-Space Correlations: Nuclear Overhauser Effect (NOE) Spectroscopy

The NOE is a phenomenon where the saturation of a specific nuclear spin results in a change in the intensity of the resonance of a spatially proximate, but not necessarily J-coupled, nucleus.[1] This through-space correlation is distance-dependent (proportional to 1/r⁶, where r is the internuclear distance) and is typically observable for protons within 5 Å of each other.[2] This makes NOE spectroscopy an ideal tool for differentiating geometric isomers.

In the context of N-methyl-tert-butylsulfinamide imine intermediates, a 2D NOESY (Nuclear Overhauser Effect Spectroscopy) experiment is particularly powerful. It allows for the simultaneous detection of all NOE interactions within the molecule.[2]

Distinguishing Z and E Isomers with NOESY:

• For the Z-isomer: A key NOE correlation is expected between the proton of the substituent on the imine carbon (R-CH =N) and the tert-butyl group of the sulfinamide. This is because in the Z configuration, these two groups are on the same side of the C=N double bond, bringing them into close spatial proximity.

• For the E-isomer: This correlation would be absent or significantly weaker. Instead, an NOE might be observed between the imine proton and the N-methyl group, depending on the rotational conformation around the N-S bond.

The following diagram illustrates the expected key NOE correlation for the Z-isomer.

Caption: Key NOE correlation for Z-isomer identification.

Comparative Analysis of Validation Methods

Method	Principle	Advantages	Limitations
1D ¹H NMR	Chemical shift differences	Rapid and simple.	Chemical shift differences between E/Z isomers can be small and unreliable for definitive assignment.[3]
2D NOESY	Through-space ¹H-¹H correlations	Unambiguous determination of geometry in solution; provides multiple correlations for confirmation.[2]	Requires longer acquisition times; sensitivity can be an issue for minor isomers.
X-ray Crystallography	Diffraction of X-rays by a single crystal	Provides the absolute structure in the solid state.	A suitable single crystal is required, which may not be representative of the solution-state geometry.[4]
Computational (DFT)	Quantum mechanical calculations	Can predict NMR parameters and relative energies of isomers to support experimental findings.	Accuracy is dependent on the level of theory and basis set used; does not replace experimental validation.

Experimental Protocols

Synthesis of N-tert-butylsulfinyl imine (General Procedure)

A common method for the synthesis of N-tert-butylsulfinyl imines involves the condensation of an aldehyde or ketone with (R)- or (S)-tert-butanesulfinamide.[5][6]

• To a stirred solution of the desired aldehyde (1.0 equiv) in a suitable solvent (e.g., EtOH, CH₂Cl₂, or THF) under an inert atmosphere (N₂ or Ar), add (R)- or (S)-2-methyl-2-propanesulfinamide (1.1-1.5 equiv).[5]

• Depending on the substrate, a dehydrating agent or catalyst such as Ti(OEt)₄, CuSO₄, or MgSO₄ may be required.[6][7]

• The reaction mixture is typically stirred at room temperature or heated (e.g., 60-70 °C) until completion, as monitored by TLC.[5]

• Upon completion, the reaction is cooled to room temperature, and the solvent is removed under reduced pressure.

• The crude product is then purified by silica gel chromatography to afford the desired N-tert-butylsulfinyl imine.

Caption: General workflow for the synthesis of N-tert-butylsulfinyl imines.

2D NOESY Experiment for Geometric Validation

The following is a generalized protocol for acquiring a 2D NOESY spectrum on a modern NMR spectrometer. Specific parameters may need to be optimized based on the instrument and the specific compound.

• Sample Preparation: Dissolve 5-10 mg of the purified N-tert-butylsulfinyl imine intermediate in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) to a final volume of approximately 0.6 mL in a standard 5 mm NMR tube.

• Initial 1D ¹H NMR: Acquire a standard 1D ¹H NMR spectrum to determine the chemical shifts of all proton resonances and to ensure the sample is of sufficient concentration and purity.

• NOESY Parameter Setup:

  • Load a standard 2D NOESY pulse sequence (e.g., noesygpph on Bruker instruments).

  • Set the spectral width (sw) to encompass all proton signals.

  • The number of data points in the direct dimension (td in F2) should be sufficient for good resolution (e.g., 2048).

  • The number of increments in the indirect dimension (td in F1) will determine the resolution in that dimension (e.g., 256-512).

  • Crucially, set the mixing time (d8 or tm). For small molecules like these intermediates, a mixing time of 0.5 to 1.0 seconds is a good starting point. This time allows for the buildup of NOE signals without significant spin diffusion.

  • Set the number of scans (ns) per increment to achieve an adequate signal-to-noise ratio. This will depend on the sample concentration.

• Acquisition: Start the 2D acquisition. The experiment time will depend on the number of increments and scans.

• Processing and Analysis:

  • After acquisition, process the data with appropriate window functions (e.g., sine-bell) in both dimensions and perform a 2D Fourier transform.

  • Phase the spectrum carefully.

  • Analyze the resulting 2D spectrum for cross-peaks. A cross-peak between two protons indicates that they are spatially close. For validating the Z-geometry, look for the key correlation between the imine proton and the tert-butyl protons.

Conclusion

The unambiguous determination of the geometry of N-methyl-tert-butylsulfinamide intermediates is a critical step in ensuring the stereochemical fidelity of asymmetric amine synthesis. While several analytical techniques can provide structural information, 2D NOESY NMR spectroscopy stands out as the most reliable method for determining the geometry in solution. The observation of a clear NOE correlation between the imine proton and the tert-butyl group provides definitive evidence for the desired Z-geometry. By integrating this powerful NMR technique into the synthetic workflow, researchers can proceed with confidence in the stereochemical integrity of their intermediates, ultimately leading to the successful synthesis of enantiomerically pure target molecules.

References

• Comparison of NMR and X-ray crystallography. (n.d.).
• Harkala, K. J., et al. (2015). An efficient synthesis of N-(tert-butylsulfinyl)

• Chemistry LibreTexts. (2024, November 12). 22: Nuclear Overhauser Effect (NOE). Retrieved from [Link]

• Ferreira, V. F., et al. (2021). N-tert-Butanesulfinyl imines in the asymmetric synthesis of nitrogen-containing heterocycles. Beilstein Journal of Organic Chemistry, 17, 1096–1140.

• Wikipedia. (2023, December 28). N-Sulfinyl imine. Retrieved from [Link]

• Ferreira, V. F., et al. (2021). N-tert-Butanesulfinyl imines in the asymmetric synthesis of nitrogen-containing heterocycles. Retrieved from [Link]

• Liu, G., et al. (2010). One-Pot Asymmetric Synthesis of N-tert-Butanesulfinyl Protected α-Branched Amines from Ketones. Organic Syntheses, 87, 1-10.

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• Organic Chemistry Portal. (n.d.). N-Sulfinyl imine synthesis by oxidation, condensation, hydroamination or rearrangement. Retrieved from [Link]

• Lehn, J. M., & Wagner, J. (1968). Hindered nitrogen inversion and restricted rotation about the N–S bond in sulphenamides.
• Kolganov, A. A., Gabrienko, A. A., & Stepanov, A. G. (2021). The DFT Approach to predict 13C NMR chemical shifts of hydrocarbon species adsorbed on Zn-modified zeolites. Physical Chemistry Chemical Physics, 23(32), 17359-17370.

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• Brunger, A. T. (n.d.). X-ray Crystallography and NMR: Complementary Views of Structure and Dynamics.

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A Comparative Guide to the Bench Stability of N-tert-Butylsulfinamide vs. Other Common Amine Protecting Groups

In the realm of synthetic organic chemistry, particularly in the intricate pathways of drug development and natural product synthesis, the judicious selection of an amine protecting group is a critical determinant of a successful synthetic campaign.[1][2] An ideal protecting group must not only be introduced and removed in high yields but also exhibit steadfast stability throughout a multi-step synthesis. This guide provides an in-depth, objective comparison of the bench stability of N-tert-butylsulfinamide against other stalwart amine protecting groups such as tert-butoxycarbonyl (Boc), carboxybenzyl (Cbz), and 9-fluorenylmethyloxycarbonyl (Fmoc). The insights herein are grounded in experimental data to empower researchers and drug development professionals in making informed, strategic decisions.

The Principle of Orthogonal Stability: A Synthetic Chemist's Toolkit

The power of modern protecting group strategy lies in the concept of orthogonality.[3][4] This principle allows for the selective removal of one protecting group under a specific set of conditions without affecting others present in the molecule.[2][3] This selective deprotection is the cornerstone of synthesizing complex molecules with multiple functional groups. The primary cleavage conditions for the protecting groups discussed in this guide are:

• N-tert-Butylsulfinamide: Cleaved under acidic conditions, typically with HCl in an ethereal solvent.[5][6]

• Boc: Also cleaved under acidic conditions, most commonly with trifluoroacetic acid (TFA).[3][4]

• Cbz: Removed by catalytic hydrogenolysis (e.g., H₂ gas with a palladium catalyst).[3][4]

• Fmoc: Labile to basic conditions, typically a solution of piperidine in an organic solvent.[3][]

Causality of Stability: A Mechanistic Perspective

The stability of a protecting group is intrinsically linked to its chemical structure and the mechanism of its cleavage. For instance, the acid lability of both Boc and N-tert-butylsulfinamide stems from the formation of a stable carbocation (tert-butyl cation) or a related intermediate upon protonation. However, the sulfinamide linkage introduces unique electronic and steric properties that differentiate its stability profile from the carbamate structure of Boc.

Comparative Stability Analysis

The "bench stability" of a protecting group is its resilience to a range of chemical environments it might encounter during a synthetic sequence, outside of its specific deprotection conditions.

Acidic Conditions

While both N-tert-butylsulfinamide and Boc are acid-labile, their relative stabilities can differ. The N-tert-butylsulfinyl group is readily cleaved with acid.[5] The Boc group is also easily removed by strong acids like TFA and HCl.[4] However, the precise conditions for cleavage can be modulated to achieve selectivity in some cases. For instance, milder acidic conditions might be found that cleave a Boc group while leaving a sulfinamide intact, or vice-versa, depending on the substrate. In contrast, Cbz and Fmoc groups are generally stable to a wide range of acidic conditions.[3][4]

Basic Conditions

Herein lies a significant advantage of the N-tert-butylsulfinamide and Boc protecting groups. Both are exceptionally stable under basic conditions.[4][5] This makes them orthogonal to the base-labile Fmoc group.[3][4] N-sulfinyl amino esters, for example, can be saponified to their corresponding acids without cleavage of the sulfinyl group.[5] The Cbz group is also generally stable to basic conditions.[4]

Reductive and Oxidative Conditions

The Cbz group is defined by its lability to catalytic hydrogenolysis, a reductive condition.[3][4] The Boc group, on the other hand, is stable to these conditions, highlighting their orthogonality.[4] The N-tert-butylsulfinyl group is also generally stable to many reductive conditions, although specific reagents should be evaluated on a case-by-case basis.

Regarding oxidative conditions, most of these protecting groups show reasonable stability towards mild oxidants. However, strong oxidizing conditions can be problematic. Notably, the N-tert-butylsulfinyl group can be oxidized to the corresponding sulfonamide, which is significantly more stable.

Thermal Stability

The thermal stability of protecting groups can be a crucial factor, especially in reactions requiring elevated temperatures. The Boc group can be thermally labile, and its cleavage can sometimes be achieved by heating in a high-boiling solvent.[4] N-tert-butylsulfinamides have been reported to be unstable above room temperature, particularly in chlorinated solvents, where they can undergo rearrangement.[8][9] The Cbz and Fmoc groups are generally more thermally robust.

Data Presentation: A Comparative Overview

The following table summarizes the relative stability of N-tert-butylsulfinamide and other common amine protecting groups under various conditions.

Protecting Group	Acidic Conditions (e.g., TFA)	Basic Conditions (e.g., Piperidine)	Catalytic Hydrogenolysis (H₂, Pd/C)
N-tert-Butylsulfinamide	Labile	Stable[5]	Generally Stable
Boc	Labile[3][4]	Stable[3][4]	Stable[3][4]
Cbz	Stable[3][4]	Stable[3][4]	Labile[3][4]
Fmoc	Stable[3][]	Labile[3][]	Stable

Experimental Protocol: A Self-Validating System for Stability Assessment

To quantitatively assess and compare the bench stability of different amine protecting groups, a standardized experimental protocol is essential. The following methodology, utilizing High-Performance Liquid Chromatography (HPLC) for analysis, provides a robust and self-validating system.

Objective: To determine the percentage of a protecting group that remains intact after exposure to a specific chemical condition over a defined period.

Materials:

• N-protected amino acid standards (e.g., N-tert-butylsulfinyl-Alanine, Boc-Alanine, Cbz-Alanine, Fmoc-Alanine)

• HPLC system with a C18 reverse-phase column

• Solvent A: 0.1% TFA in Water

• Solvent B: 0.1% TFA in Acetonitrile

• Test Reagents:

  • Acidic: 50% TFA in Dichloromethane (DCM)

  • Basic: 20% Piperidine in Dimethylformamide (DMF)

  • Reductive: H₂ gas, 10% Pd/C catalyst in Methanol

Procedure:

• Stock Solution Preparation: Prepare 1 mg/mL stock solutions of each N-protected alanine in a suitable solvent (e.g., Acetonitrile).

• Reaction Setup:

  • For each N-protected alanine, set up a series of reactions in separate, sealed vials.

  • To each vial, add a specific volume of the stock solution and the respective test reagent.

  • Include a control vial for each protected amino acid containing only the stock solution and the reaction solvent (without the test reagent).

• Time Course Analysis:

  • At designated time points (e.g., 0, 1, 4, 8, and 24 hours), quench a small aliquot of each reaction mixture by diluting it into the HPLC mobile phase.

• HPLC Analysis:

  • Inject the quenched samples onto the HPLC system.

  • Elute with a linear gradient of Solvent B (e.g., 5% to 95% over 20 minutes).

  • Monitor the elution profile at 214 nm.

• Data Interpretation:

  • Calculate the percentage of the remaining protected amino acid at each time point by comparing the peak area of the starting material in the reaction sample to that of the control sample at time zero.

  • Plot the percentage of intact protecting group versus time for each condition.

This protocol is considered self-validating because the inclusion of a control and a time-zero measurement provides a baseline for comparison, ensuring that any observed degradation is due to the specific test conditions.

Visualization of Workflows

Experimental Workflow for Stability Assessment

Caption: Decision tree for orthogonal deprotection.

Conclusion

The selection of an amine protecting group is a nuanced decision that requires a deep understanding of its stability profile. N-tert-butylsulfinamide emerges as a versatile protecting group, offering excellent stability to basic conditions, which makes it a valuable orthogonal partner to the base-labile Fmoc group. Its acid lability, while a convenient feature for deprotection, necessitates careful planning in synthetic routes involving acidic reagents.

By leveraging the comparative data and the robust experimental protocol provided in this guide, researchers can devise more efficient and reliable synthetic strategies. The ultimate choice of a protecting group will always be context-dependent, relying on the specific molecular architecture and the sequence of planned transformations. A thorough evaluation of the stability of each protecting group under the proposed reaction conditions is paramount to achieving the desired synthetic outcome.

References

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• Organic Chemistry Portal. Amino Protecting Groups Stability. Available from: [Link].

• Ellman, J. A., et al. Synthesis of Enantiomerically Pure N-tert-Butanesulfinyl Imines (tert-Butanesulfinimines) by the Direct Condensation of tert-Butanesulfinamide with Aldehydes and Ketones. The Journal of Organic Chemistry, 1999. Available from: [Link].

• Scribd. Amine Protecting Groups Stability Guide. Available from: [Link].

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• Yus, M., et al. Synthesis of Vicinal anti-Amino Alcohols from N-tert-Butanesulfinyl Aldimines and Cyclopropanols. Molecules, 2022. Available from: [Link].

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• Beilstein Journals. N-tert-Butanesulfinyl imines in the asymmetric synthesis of nitrogen-containing heterocycles. Beilstein Journal of Organic Chemistry, 2021. Available from: [Link].

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Safety & Regulatory Compliance

N-Methyl-tert-butylsulfinamide: Comprehensive Handling and Disposal Protocols

As a Senior Application Scientist, I frequently consult with drug development teams scaling up their asymmetric syntheses and peptide libraries. A recurring operational bottleneck is the safe, compliant disposal of reactive intermediates. N-methyl-tert-butylsulfinamide (CAS: 947157-32-6) is increasingly utilized as a dual-functional building block in the synthesis of N-methylated peptides, which are highly valued for modulating peptide bioactivity and improving oral bioavailability[1].

However, the very electrophilic and nucleophilic properties that make this reagent so valuable in crossover reactions and asymmetric catalysis[2] also introduce specific safety risks during disposal. This guide provides a self-validating, step-by-step operational plan to ensure regulatory compliance and laboratory safety.

Physicochemical & Hazard Metrics

Before executing any disposal protocol, it is critical to understand the physical and chemical parameters of the waste material. Chemical waste generators must determine accurate classifications based on these properties to ensure compliance with local and national hazardous waste regulations[3].

Table 1: Physicochemical & Hazard Metrics of N-methyl-tert-butylsulfinamide

Parameter	Specification / Hazard	Logistical & Disposal Implication
CAS Number	947157-32-6	Required for accurate EPA/RCRA waste manifesting.
Physical State	Crystalline Solid	High risk of aerosolization; avoid dry sweeping during spill cleanup[3].
Chemical Stability	Stable in neutral/basic media	Aqueous waste streams must be maintained at pH > 6.
Incompatibilities	Strong acids, Oxidizers	Segregate strictly from acidic waste (e.g., TFA, HCl) to prevent hazardous decomposition[4].
Decomposition	NOx, SOx, CO, CO2	Requires disposal via high-temperature incineration with exhaust scrubbing[5].

The Mechanistic Imperative: Why We Avoid Acidic Waste Streams

In laboratory safety, understanding why a protocol exists is as important as the protocol itself. N-methyl-tert-butylsulfinamide is a tertiary sulfinamide. Research demonstrates that tertiary sulfinamides undergo specific acid-catalyzed hydrolysis at significantly faster rates than their secondary counterparts[6].

The Causality of the Hazard: When exposed to strong acids (such as trifluoroacetic acid, commonly used in peptide deprotection), the sulfinyl oxygen is rapidly protonated. Because the S=O bond is highly polarized, this protonation drastically intensifies the electrophilic character of the sulfur atom, inviting nucleophilic attack by water[6]. The resulting S-N bond cleavage liberates the corresponding alkylamine and a transient sulfinic acid. This sulfinic acid is highly unstable and rapidly disproportionates, releasing toxic sulfur dioxide (SO₂) gas[7].

The Operational Danger: If an unquenched N-methyl-tert-butylsulfinamide reaction mixture is poured into a sealed, acidic waste carboy, the rapid evolution of SO₂ gas will cause severe over-pressurization. This can lead to the catastrophic rupture of the waste container, exposing laboratory personnel to toxic gases and chemical burns.

Waste Segregation Logic

To prevent cross-reactivity and ensure compliance with EPA incineration standards, all waste containing N-methyl-tert-butylsulfinamide must be segregated according to the decision matrix below.

Figure 1: Decision matrix for the segregation and disposal of N-methyl-tert-butylsulfinamide waste streams.

Table 2: Waste Stream Segregation Metrics

Waste Stream Category	Permissible pH Range	Halogen Limit	Primary Disposal Route
Aqueous Waste	6.0 – 8.0	< 1%	Neutralization & Wastewater processing
Non-Halogenated Organic	N/A	< 1%	High-Temp Incineration
Halogenated Organic	N/A	> 1%	Specialized Halogen Incineration
Solid Contaminants	N/A	N/A	Solid Hazardous Waste Incineration

Step-by-Step Disposal Methodologies

Protocol A: Safe Quenching and Disposal of Liquid Reaction Mixtures

This self-validating protocol ensures that all reactive sulfinamide species are stabilized prior to entering bulk waste storage.

• Step 1: Assess and Isolate. Transfer the crude reaction mixture containing N-methyl-tert-butylsulfinamide into a well-ventilated fume hood. Do not mix with generic lab waste yet.

• Step 2: Aqueous Quenching. Slowly add an equal volume of saturated aqueous sodium bicarbonate (NaHCO₃) to the organic mixture while stirring continuously.

  • Self-Validation Check: The cessation of CO₂ bubbling indicates that any residual acidic coupling reagents have been fully neutralized, eliminating the risk of acid-catalyzed SO₂ evolution.

• Step 3: Phase Separation. Transfer the quenched mixture to a separatory funnel. Allow the aqueous and organic layers to separate completely.

• Step 4: Organic Phase Routing. Drain the organic layer. If the solvent is dichloromethane (DCM) or chloroform, route it strictly to the "Halogenated Organic Waste" carboy. If using ethyl acetate or DMF, route to the "Non-Halogenated Organic Waste" carboy.

• Step 5: Aqueous Phase Verification. Test the pH of the remaining aqueous layer using pH indicator strips. It must read between pH 6.0 and 8.0 before being deposited into the "Aqueous Waste" carboy.

Protocol B: Solid Spill Decontamination

Because N-methyl-tert-butylsulfinamide is a fine powder, improper cleanup can lead to dangerous inhalation exposure[3].

• Step 1: Containment. Immediately don a P100 particulate respirator, safety goggles, and nitrile gloves. Ensure the fume hood sash is lowered, or if the spill is on a benchtop, clear the immediate area.

• Step 2: Suppress Dust Formation. Do not dry-sweep. Gently cover the spilled powder with damp sand or a commercial inert absorbent pad to weigh down the particulates and prevent aerosolization[3].

• Step 3: Collection. Using a non-sparking polyethylene scoop, carefully collect the absorbed material and place it into a sealable, wide-mouth solid hazardous waste container. Label as "Solid Sulfinamide Waste - Incineration Only".

• Step 4: Chemical Decontamination. Wash the spill surface with a 5% sodium carbonate (Na₂CO₃) solution to neutralize any trace residues, followed by a DI water rinse. Collect all washings using absorbent towels and place them into the solid waste container.

References

• [5] Title: SAFETY DATA SHEET - Fisher Scientific (Hazardous Decomposition). Source: fishersci.at. URL: [Link]

• [1] Title: Ready-Made Amino Acids - Research. Source: American Peptide Society. URL: [Link]

• [7] Title: Sulfinyl halide. Source: Grokipedia. URL: [Link]

• [6] Title: Medicinal Chemistry Bc. Anna Šimková Sulfinamide Crossover Reaction. Source: Charles University (cuni.cz). URL:[Link]

• [2] Title: Sulfinamide Crossover Reaction. Source: The Journal of Organic Chemistry - ACS Publications. URL:[Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for N-methyl-tert-butylsulfinamide

This guide provides essential safety and logistical information for the handling and disposal of N-methyl-tert-butylsulfinamide. As your partner in laboratory safety, we aim to provide value beyond the product itself, building a foundation of trust through expert, field-proven insights. The following protocols are designed to be a self-validating system, ensuring a safe and efficient workflow for researchers, scientists, and drug development professionals.

Hazard Analysis: Understanding the "Why" Behind the Protocol

N-methyl-tert-butylsulfinamide and its analogues are potent chemical reagents. A thorough understanding of their hazard profile is paramount to establishing a safe handling protocol. The necessity for specific personal protective equipment (PPE) is not arbitrary; it is a direct response to the chemical's inherent risks.

• Ocular and Dermal Hazard : The primary risks associated with N-methyl-tert-butylsulfinamide are severe eye and skin irritation.[1][2][3] Direct contact can lead to chemical burns and potentially irreversible eye damage. The causality is clear: the sulfinamide functional group can react with biological tissues, necessitating a robust barrier.

• Respiratory Hazard : As a solid, N-methyl-tert-butylsulfinamide can form dust, which, if inhaled, may cause respiratory irritation.[1][2][3] While the vapor pressure is low, any operation that generates dust (e.g., weighing, transferring) poses an inhalation risk.

• Thermal Decomposition Hazard : In the event of a fire, thermal decomposition will generate highly toxic and irritating gases, including nitrogen oxides (NOx), sulfur oxides (SOx), and carbon oxides (CO, CO2).[1][2][4][5] This dictates the need for specialized respiratory protection for emergency responders.

Core PPE Protocol: Your First Line of Defense

The selection of PPE must be deliberate and matched to the scale and context of the operation. The following table summarizes the minimum required PPE for common laboratory tasks involving N-methyl-tert-butylsulfinamide.

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing/Transfer (Solid)	Chemical Splash Goggles	Chemical-Resistant Gloves (Nitrile)	Long-Sleeved Lab Coat	Work within a Chemical Fume Hood
Reaction Setup (Solution)	Chemical Splash Goggles & Face Shield	Chemical-Resistant Gloves (Nitrile, Neoprene)	Chemical-Resistant Apron over Lab Coat	Work within a Chemical Fume Hood
Work-up/Extraction	Chemical Splash Goggles & Face Shield	Chemical-Resistant Gloves (Nitrile, Neoprene)	Chemical-Resistant Apron over Lab Coat	Work within a Chemical Fume Hood
Small Spill Cleanup (<10g)	Chemical Splash Goggles & Face Shield	Heavy-Duty Chemical-Resistant Gloves	Chemical-Resistant Apron over Lab Coat	Air-Purifying Respirator (if outside hood)

Detailed PPE Specifications

• Eye and Face Protection : Standard safety glasses are insufficient. Chemical splash goggles that provide a complete seal around the eyes are mandatory, compliant with OSHA 29 CFR 1910.133 or European Standard EN166.[1][2][6][7] For tasks with a higher splash risk, such as handling larger volumes or during reaction work-ups, a full-face shield must be worn in conjunction with goggles.[1][7]

• Hand Protection : Chemical-resistant gloves are essential. Nitrile gloves are suitable for incidental contact. For extended handling or immersion, heavier-duty gloves such as butyl rubber or neoprene should be considered.[7] Always inspect gloves for tears or punctures before use and remove them with care to avoid skin contamination.[5]

• Body Protection : A long-sleeved laboratory coat is the minimum requirement. For procedures involving larger quantities, a chemical-resistant apron should be worn over the lab coat. Gowns should close at the back to provide a more effective barrier.[8]

• Respiratory Protection : All handling of N-methyl-tert-butylsulfinamide should, by default, be performed inside a certified chemical fume hood to minimize inhalation exposure.[1][9] If work must be conducted outside of a fume hood where dust or aerosols may be generated, a NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates is required.[10] Surgical masks offer no protection against chemical dust or vapors.[8]

Operational and Disposal Plans

A safe experiment begins before the first reagent is measured and ends only after the last piece of glassware is cleaned and waste is properly segregated.

Step-by-Step Safe Handling Protocol

• Preparation : Don all required PPE as outlined in the table above. Ensure a chemical fume hood is operational and the sash is at the appropriate working height. Verify that an emergency eyewash station and safety shower are accessible and unobstructed.[1][2]

• Aliquotting : When weighing the solid, use a spatula and perform the transfer over a weigh boat or glassine paper to contain any minor spills. Avoid any actions that could create airborne dust.

• Dissolution : Add the solid to the solvent slowly. If the dissolution is exothermic, ensure the vessel is appropriately cooled.

• Post-Handling : After handling, wash hands and any exposed skin thoroughly with soap and water.[1][9][11] Decontaminate the work area.

• Storage : Keep the container tightly closed and store it in a cool, dry, and well-ventilated area, away from incompatible materials like strong oxidizing agents.[1][2][4][9] A recommended storage temperature is often 2-8°C.[1]

PPE Selection Workflow

The following diagram outlines the decision-making process for selecting the appropriate level of PPE.

Caption: PPE selection decision tree for handling N-methyl-tert-butylsulfinamide.

Emergency and Disposal Procedures

• Spill Response : In case of a small spill, absorb the material with an inert absorbent material (e.g., vermiculite, dry sand) and place it in a suitable, closed container for disposal.[9] Do not allow the material to enter drains.[11] For larger spills, evacuate the area and contact your institution's Environmental Health and Safety (EHS) department.

• First Aid :

  • Eyes : Immediately flush with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[1][2][9]

  • Skin : Remove all contaminated clothing and wash the affected area with plenty of soap and water.[1][2][11]

  • Inhalation : Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[1][2][9]

  • Ingestion : Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[1][9]

• Waste Disposal : N-methyl-tert-butylsulfinamide and any contaminated materials are considered chemical waste. They must be disposed of through an approved hazardous waste disposal plant.[4][5][9] Do not dispose of them in regular trash or down the drain. Ensure compliance with all local, regional, and national regulations.[4]

References

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